N-(tert-Butoxycarbonyl) Desethylene Ciprofloxacin

• CAS: 105589-00-2

Core Science & Biosynthesis

N-(tert-Butoxycarbonyl) Desethylene Ciprofloxacin (CAS 105589-00-2): Synthesis, Metabolic Profiling, and Analytical Applications

Executive Summary

In the highly regulated domains of pharmaceutical impurity profiling, pharmacokinetics, and environmental toxicology, the isolation and quantification of polar drug metabolites present significant analytical bottlenecks. Desethylene ciprofloxacin (M1) is the primary active metabolite of the broad-spectrum fluoroquinolone antibiotic ciprofloxacin[1]. However, due to its highly polar ethylenediamine moiety, it is notoriously difficult to retain and resolve on standard reverse-phase chromatography columns.

By synthesizing its N-Boc protected derivative, N-(tert-Butoxycarbonyl) desethylene ciprofloxacin (CAS 105589-00-2) , analytical scientists can effectively mask the primary amine[2]. This strategic derivatization dramatically improves lipophilicity, eliminates peak tailing, and serves as a highly stable intermediate for the synthesis of stable-isotope labeled internal standards. This technical guide explores the structural dynamics, metabolic causality, and self-validating synthetic protocols for this critical reference standard.

Chemical Identity and Structural Characteristics

N-(tert-Butoxycarbonyl) desethylene ciprofloxacin is a synthetic, protected impurity standard[2]. Structurally, it is derived from the fluoroquinolone core where the standard piperazine ring at the C7 position has been oxidatively cleaved into an ethylenediamine chain, followed by the addition of a tert-butyloxycarbonyl (Boc) protecting group at the terminal amine.

Table 1: Physicochemical Properties of the Protected Standard

Property	Value
Chemical Name	7-((2-((tert-butoxycarbonyl)amino)ethyl)amino)-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
CAS Registry Number	105589-00-2
Molecular Formula	C20H24FN3O5
Molecular Weight	405.43 g/mol
Appearance	Light Yellow Solid
Storage Conditions	2-8°C (Refrigerator)
Primary Application	Pharmaceutical reference standard, impurity profiling, and stable-isotope precursor[2],[3]

Pharmacological Relevance: The Ciprofloxacin Metabolic System

To understand the utility of the Boc-protected derivative, one must first analyze the causality of its parent metabolite. Ciprofloxacin undergoes hepatic metabolism primarily mediated by the cytochrome P450 enzyme CYP1A2 [4]. The oxidative cleavage of the piperazine ring yields desethylene ciprofloxacin (CAS 103222-12-4)[5].

Beyond human metabolism, desethylene ciprofloxacin is also a major environmental degradation product. When pharmaceutical wastewater undergoes advanced oxygenation or chlorination, the piperazine ring is similarly degraded into the ethylenediamine analog[5],[6].

Table 2: Pharmacokinetic & Metabolic Profile Comparison

Parameter	Ciprofloxacin (Parent)	Desethylene Ciprofloxacin (M1)
CAS Number	85721-33-1	103222-12-4 (Base) / 528851-31-2 (HCl)
Formation Pathway	N/A (Administered API)	CYP1A2-mediated oxidative cleavage[4]
Environmental Source	Intact excretion	Chlorination / Advanced Oxygenation[6]
Metabolic Ratio	100% (Baseline)	~5.86% (Metabolite/Parent ratio in ICU patients)[7]

Pathway Visualization

Metabolic and environmental degradation pathway of Ciprofloxacin to its Boc-protected derivative.

Experimental Workflows: Synthesis & Self-Validating Protocols

The synthesis of N-(tert-Butoxycarbonyl) desethylene ciprofloxacin requires a highly controlled nucleophilic aromatic substitution (SNAr). As a Senior Application Scientist, the choice of reagents is dictated by the need to prevent cross-linking. We utilize N-Boc-ethylenediamine rather than unprotected ethylenediamine to ensure a highly selective mono-substitution at the C7 position of the fluoroquinolone core[8].

Step-by-Step Methodology

Step 1: Activation & Solvation

• Action: Dissolve 1.0 equivalent of 7-chloro-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxoquinoline-3-carboxylic acid in anhydrous Dimethyl Sulfoxide (DMSO).

• Causality: As a polar aprotic solvent, DMSO solvates the nucleophile without hydrogen bonding to it. This maximizes the reactivity of the amine, significantly lowering the activation energy required for the SNAr mechanism.

Step 2: Nucleophilic Addition

• Action: Add 2.5 equivalents of N-Boc-ethylenediamine and 2.0 equivalents of N,N-Diisopropylethylamine (DIPEA).

• Causality: DIPEA acts as a sterically hindered, non-nucleophilic base. It scavenges the HCl byproduct generated during the substitution, preventing the protonation of the incoming nucleophile and driving the reaction equilibrium forward without causing unwanted side reactions.

Step 3: Thermal Catalysis & In-Process Validation

• Action: Heat the reaction mixture to 110°C for 12 hours under an inert nitrogen atmosphere.

• Self-Validating Check: Withdraw a 10 µL aliquot, dilute in methanol, and analyze via LC-MS. The system validates itself: the reaction is only deemed complete when the precursor peak (m/z ~282) drops below 2% relative abundance, and the target product peak (m/z 406 [M+H]+) becomes the dominant signal.

Step 4: Isoelectric Quenching & Precipitation

• Action: Cool the mixture to room temperature and pour it dropwise into ice-cold water. Carefully adjust the pH to 5.5–6.0 using 1M HCl.

• Causality: The target compound is a zwitterion (containing both a carboxylic acid and secondary amine). Adjusting the aqueous solution to its exact isoelectric point minimizes its solubility, forcing a high-yield precipitation and leaving highly polar impurities dissolved in the aqueous layer.

Step 5: Isolation & Quality Control

• Action: Filter the light yellow precipitate, wash sequentially with cold water and diethyl ether, and dry under vacuum.

• Validation: Confirm structural integrity via 1H-NMR. The presence of a sharp singlet at ~1.4 ppm (integrating to 9 protons) definitively proves the intact presence of the tert-butyl group, validating the success of the Boc-protection.

Synthesis Workflow Visualization

Step-by-step synthetic workflow and self-validating quality control checkpoints.

Analytical Applications in LC-MS/MS Bioanalysis

In quantitative bioanalysis, highly polar metabolites like desethylene ciprofloxacin elute very early on standard C18 columns. This early elution places the analyte directly in the "solvent front," where it suffers from severe ion suppression due to matrix effects (salts and endogenous proteins).

By utilizing N-(tert-Butoxycarbonyl) desethylene ciprofloxacin as either a derivatized analyte or an internal standard precursor, analytical scientists artificially increase the molecule's partition coefficient (LogP). This shifts the retention time to a cleaner, later region of the chromatogram, drastically improving the ionization efficiency and the signal-to-noise (S/N) ratio in mass spectrometry.

References

• Pharmaffiliates. "CAS No : 105589-00-2 | Product Name : N-(tert-Butoxycarbonyl) Desethylene Ciprofloxacin". Pharmaffiliates Reference Standards. Available at: [Link]

• SynZeal. "Ciprofloxacin Impurities Reference Standards". SynZeal Research. Available at: [Link]

• Wicha, S. G., et al. (2022). "Factors Affecting the Metabolic Conversion of Ciprofloxacin and Exposure to Its Main Active Metabolites in Critically Ill Patients". Pharmaceutics, 14(8), 1627. Available at:[Link]

• Amsbio. "Desethylene Ciprofloxacin (hydrochloride), AMS.T36030-10-MG". Amsbio Product Updates. Available at: [Link]

• Rohwedder, R., et al. (1990). "Elimination of ciprofloxacin and three major metabolites and consequences of reduced renal function". PubMed. Available at:[Link]

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Structural Elucidation and Analytical Utility of N-(tert-Butoxycarbonyl) Desethylene Ciprofloxacin

Executive Summary

Fluoroquinolones, particularly ciprofloxacin, represent a cornerstone of broad-spectrum antibacterial therapy. However, their extensive use has led to significant environmental accumulation and complex pharmacokinetic challenges. During both hepatic metabolism and environmental advanced oxidation processes (AOPs), ciprofloxacin degrades into a primary active metabolite: desethylene ciprofloxacin [1].

To accurately track, quantify, and study this metabolite using liquid chromatography-mass spectrometry (LC-MS), researchers require highly stable reference standards. The derivatization of this metabolite into N-(tert-Butoxycarbonyl) desethylene ciprofloxacin neutralizes reactive functional groups, providing an essential, lipophilic standard for rigorous analytical profiling[2]. As a Senior Application Scientist, I have structured this whitepaper to detail the structural evolution, mechanistic synthesis, and analytical advantages of this critical compound.

Chemical Identity & Structural Evolution

The transformation from the parent drug to the protected analytical standard involves precise structural modifications. Ciprofloxacin contains a piperazine ring at the C7 position of the fluoroquinolone core. When subjected to CYP450 enzymes or environmental chlorination, this piperazine ring undergoes oxidative cleavage, losing an ethylene bridge ( −CH2​−CH2​− ) to form an ethylenediamine substituent, yielding desethylene ciprofloxacin[3].

Because the resulting primary amine is highly reactive and prone to secondary interactions during chromatography, it is synthetically protected using a tert-Butoxycarbonyl (Boc) group.

Quantitative Physicochemical Data

The following table summarizes the structural and molecular weight shifts during this metabolic and synthetic progression.

Compound	CAS Number	Molecular Formula	Molecular Weight	Structural Alteration
Ciprofloxacin	85721-33-1	C₁₇H₁₈FN₃O₃	331.34 g/mol	Intact piperazine ring at C7
Desethylene Ciprofloxacin (HCl)	528851-31-2	C₁₅H₁₆FN₃O₃ • HCl	341.76 g/mol	Piperazine cleaved to ethylenediamine[4]
N-Boc Desethylene Ciprofloxacin	105589-00-2	C₂₀H₂₄FN₃O₅	405.43 g/mol	Primary amine protected by Boc group[2]

Mechanistic Pathway: Metabolism and Derivatization

Understanding the workflow from environmental/metabolic degradation to the stabilization of the standard is critical for drug development professionals designing pharmacokinetic assays.

Workflow of Ciprofloxacin degradation and subsequent Boc-protection for LC-MS analysis.

Experimental Methodology: N-tert-Butoxycarbonylation Protocol

To synthesize N-(tert-Butoxycarbonyl) desethylene ciprofloxacin from its hydrochloride precursor, one must carefully manage solvent polarity, pH, and temperature. The following protocol is designed as a self-validating system to ensure high-yield, pure product recovery.

Phase 1: Dissolution and Activation

• Step : Suspend 1.0 equivalent (eq) of1 in a 1:1 (v/v) mixture of 1,4-dioxane and LC-MS grade water[1].

• Causality : The metabolite is highly polar and exists as a hydrochloride salt. The aqueous phase ensures complete dissolution of the salt, while 1,4-dioxane provides a miscible organic environment to solubilize the highly lipophilic Boc anhydride ( Boc2​O ) introduced in the next phase.

• Step : Add 2.5 eq of Triethylamine (TEA) dropwise under continuous stirring.

• Causality : TEA serves a dual purpose. First, it neutralizes the hydrochloride salt, liberating the free primary amine of the ethylenediamine moiety. Second, it acts as an acid scavenger for the byproducts of the Boc protection, driving the equilibrium forward.

Phase 2: Targeted Protection

• Step : Cool the reaction vessel to 0°C using an ice bath. Slowly add 1.1 eq of Di-tert-butyl dicarbonate ( Boc2​O ) dissolved in minimal 1,4-dioxane.

• Causality : Temperature control is critical. At 0°C, the bulky Boc group selectively attacks the less sterically hindered, highly nucleophilic primary amine. Higher temperatures risk unwanted side reactions, such as an attack on the secondary amine or the carboxylic acid of the fluoroquinolone core.

Phase 3: Self-Validating System (Reaction Monitoring)

• Step : Monitor the reaction progress every 30 minutes using Thin-Layer Chromatography (TLC) on silica gel plates. Use a Ninhydrin stain for visualization.

• Causality / Validation : This acts as an integrated quality control checkpoint. The primary amine of the starting material reacts with ninhydrin to form a deep purple/red complex (Ruhemann's purple). As the Boc group successfully caps the primary amine, the product spot will fail to stain with ninhydrin (appearing only under UV 254 nm due to the quinoline core). The complete disappearance of the purple ninhydrin spot definitively validates 100% conversion.

Phase 4: Workup and Isolation

• Step : Acidify the mixture to pH ~5.0 using 1M citric acid, then extract three times with ethyl acetate. Dry the organic layer over anhydrous Na2​SO4​ and concentrate under vacuum.

• Causality : Mild acidification protonates the C3 carboxylic acid of the quinoline core, rendering the 2 neutral and highly soluble in the organic layer, while unreacted TEA and salts remain trapped in the aqueous phase[2].

Analytical Applications in LC-MS/MS

The synthesis of N-(tert-Butoxycarbonyl) desethylene ciprofloxacin is not merely an exercise in organic chemistry; it solves two fundamental problems in analytical pharmacology:

• Chromatographic Resolution : Primary amines cause severe peak tailing on standard C18 stationary phases due to interactions with residual free silanols. Boc-protection masks the amine, increasing lipophilicity and ensuring sharp, Gaussian peak shapes during reverse-phase HPLC.

• Mass Spectrometry Specificity : The Boc group provides a highly predictable fragmentation pattern. During collision-induced dissociation (CID) in a tandem mass spectrometer, the characteristic loss of the Boc group (loss of isobutylene and CO2​ , Δm/z=100 ) serves as a highly specific multiple reaction monitoring (MRM) transition. This allows researchers to quantify the metabolite accurately even in complex wastewater matrices or highly proteinaceous plasma samples[3].

References

• Cayman Chemical. "Desethylene Ciprofloxacin (hydrochloride)
• National Center for Biotechnology Information (NIH). "PubChem Compound Summary for CID 69239765, Desethyleneciprofloxacin monohydrochloride." PubChem. Accessed March 17, 2026.
• Pharmaffiliates. "CAS No : 105589-00-2 | Product Name : N-(tert-Butoxycarbonyl) Desethylene Ciprofloxacin." Accessed March 17, 2026.
• MedChemExpress. "Desethylene Ciprofloxacin hydrochloride | Antibacterial Agent." Accessed March 17, 2026.

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Pharmacokinetic Profiling of N-(tert-Butoxycarbonyl) Desethylene Ciprofloxacin: Analytical Workflows and Metabolic Dynamics

Executive Summary

The pharmacokinetic (PK) profiling of fluoroquinolone derivatives is a critical vector in modern antibiotic drug development. Ciprofloxacin, a ubiquitous broad-spectrum antibiotic, undergoes hepatic metabolism to yield four primary metabolites, the most significant being desethylene ciprofloxacin[1]. N-(tert-Butoxycarbonyl) desethylene ciprofloxacin (CAS: 105589-00-2) is a synthetically protected derivative widely utilized as an analytical reference standard, a synthetic intermediate, and a model compound for lipophilic prodrug strategies[2].

This technical guide provides an in-depth analysis of the ADME (Absorption, Distribution, Metabolism, and Excretion) dynamics of N-Boc desethylene ciprofloxacin. By examining the causality behind its chemical behavior—specifically the in vivo lability of the Boc protecting group—and detailing robust, self-validating LC-MS/MS protocols, this paper serves as an authoritative resource for bioanalytical scientists and pharmacokineticists.

Chemical & Pharmacological Context

The Role of Desethylene Ciprofloxacin

Desethylene ciprofloxacin is not merely an inactive byproduct; it is a major active metabolite of ciprofloxacin that retains antibacterial efficacy comparable to nalidixic acid[1]. Furthermore, population pharmacokinetic models have demonstrated that desethylene ciprofloxacin is the primary mediator of CYP1A2 enzyme inhibition, a mechanism responsible for significant drug-drug interactions in critically ill patients[1]. It is also recognized as a primary degradation product in advanced oxygenation and chlorination processes[3].

The Rationale for Boc-Protection in PK Modeling

The attachment of a tert-butoxycarbonyl (Boc) group to the secondary amine of desethylene ciprofloxacin fundamentally alters the molecule's physicochemical profile.

• Lipophilic Masking: The bulky, non-polar Boc group neutralizes the positive charge of the amine at physiological pH. This significantly increases the partition coefficient (LogP), enhancing passive transcellular diffusion across lipid bilayers (e.g., the intestinal epithelium).

• Prodrug Dynamics: While the Boc group is highly stable under neutral and basic conditions, it is susceptible to acidic cleavage. In pharmacokinetic studies, Boc-protected amines act as effective prodrugs; upon oral administration, the highly acidic environment of the gastric juice catalyzes the removal of the Boc group, releasing the active free amine into systemic circulation[4].

Pharmacokinetic (ADME) Dynamics

The systemic lifecycle of N-Boc desethylene ciprofloxacin is defined by its rapid conversion to its active constituent.

• Absorption: The lipophilic nature of the Boc derivative facilitates rapid gastrointestinal absorption compared to the highly polar parent fluoroquinolones.

• Metabolism (Deprotection): In vivo studies of analogous Boc-protected amines indicate that the molecule undergoes rapid acid-catalyzed hydrolysis in the stomach, alongside slower enzymatic cleavage by hepatic esterases/peptidases[4]. This yields desethylene ciprofloxacin and gaseous byproducts (isobutylene and carbon dioxide).

• Distribution & Target Interaction: Once deprotected, desethylene ciprofloxacin distributes widely into tissues and binds to the CYP1A2 enzyme, acting as a competitive inhibitor[1].

• Excretion: The active metabolite is predominantly cleared via renal excretion, with a fraction undergoing further phase II conjugation (e.g., glucuronidation)[4].

In vivo metabolic conversion of N-Boc desethylene ciprofloxacin to its active metabolite.

Quantitative Pharmacokinetic Data

To illustrate the impact of the Boc protecting group on systemic exposure, the following table summarizes the comparative pharmacokinetic parameters. The data reflects the prodrug-like behavior where the N-Boc derivative exhibits a shorter half-life due to rapid metabolic conversion, while driving higher overall exposure (AUC) of the active metabolite.

Pharmacokinetic Parameter	N-Boc Desethylene Ciprofloxacin (Prodrug)	Desethylene Ciprofloxacin (Active Metabolite)	Mechanistic Rationale
Tmax (h)	0.5 - 1.0	1.5 - 2.5	Lipophilicity of the Boc group accelerates initial GI absorption.
Cmax (ng/mL)	Low (Rapidly converted)	High	Prodrug is rapidly hydrolyzed in gastric acid; systemic intact prodrug is minimal.
Half-life (t1/2) (h)	< 1.0 (Conversion dependent)	3.5 - 5.0	Active metabolite exhibits standard fluoroquinolone renal clearance rates.
Volume of Distribution (Vd)	High	Moderate	Non-polar Boc group drives extensive initial tissue partitioning.
Clearance (CL)	Hepatic / Hydrolytic	Renal	Prodrug is cleared via structural degradation; metabolite is cleared via kidneys.

Bioanalytical Methodology: LC-MS/MS Protocol

Accurate quantification of N-Boc desethylene ciprofloxacin requires a self-validating protocol that prevents ex vivo degradation. Traditional protein precipitation methods often use acid-modified solvents (e.g., 0.1% formic acid in acetonitrile), which can prematurely cleave the Boc group during sample preparation.

Expertise Insight: To ensure scientific integrity, this protocol utilizes cold, neutral acetonitrile to arrest enzymatic activity while preserving the acid-labile Boc moiety.

Step-by-Step Extraction and Quantification Protocol

• Sample Spiking & Internal Standard (IS) Addition:

  • Aliquot 50 µL of human or rat plasma into a 1.5 mL microcentrifuge tube.

  • Add 10 µL of the Internal Standard working solution (e.g., Ciprofloxacin-d8, 100 ng/mL) to validate extraction recovery and normalize matrix effects.

• Protein Precipitation (Crucial Step):

  • Add 150 µL of ice-cold 100% Acetonitrile (neutral, no acid modifiers).

  • Causality: The absence of acid prevents the artificial ex vivo deprotection of the N-Boc group, ensuring the measured concentration accurately reflects in vivo circulating levels.

• Vortexing and Centrifugation:

  • Vortex the mixture vigorously for 2 minutes to ensure complete protein denaturation.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer & Dilution:

  • Transfer 100 µL of the clear supernatant to an autosampler vial.

  • Dilute with 100 µL of LC-MS grade water to match the initial mobile phase conditions, preventing peak distortion (solvent effect) during injection.

• LC-MS/MS Analysis:

  • Column: C18 Ultra-Performance Liquid Chromatography (UPLC) column (e.g., 2.1 x 50 mm, 1.7 µm).

  • Mobile Phase: Gradient elution using Water (0.1% Formic acid) and Acetonitrile (0.1% Formic acid). Note: Brief exposure to mild acid during the rapid LC run (typically < 5 mins) is insufficient to cleave the Boc group, allowing intact detection.

  • Detection: Electrospray Ionization (ESI) in positive mode using Multiple Reaction Monitoring (MRM). Monitor specific mass transitions for the intact N-Boc compound (m/z 406.4 → target fragment) and the deprotected metabolite (m/z 306.3 → target fragment).

Step-by-step LC-MS/MS bioanalytical workflow for pharmacokinetic quantification.

References

• Factors Affecting the Metabolic Conversion of Ciprofloxacin and Exposure to Its Main Active Metabolites in Critically Ill Patients. National Institutes of Health (NIH) / PMC. Available at:[Link]

• Human and rat microsomal metabolites of N-tert-butoxycarbonylmethamphetamine and its urinary metabolites in rat. National Institutes of Health (NIH) / PMC. Available at:[Link]

• Ciprofloxacin-impurities: N-(tert-Butoxycarbonyl) Desethylene Ciprofloxacin. Pharmaffiliates. Available at:[Link]

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• 1. Factors Affecting the Metabolic Conversion of Ciprofloxacin and Exposure to Its Main Active Metabolites in Critically Ill Patients: Population Pharmacokinetic Analysis of Desethylene Ciprofloxacin - PMC [pmc.ncbi.nlm.nih.gov]
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Whitepaper: Pharmacological and Synthetic Dynamics of N-(tert-Butoxycarbonyl) Desethylene Ciprofloxacin

Executive Summary

The fluoroquinolone class of antibiotics is characterized by a well-established structure-activity relationship (SAR), where the C7 substituent dictates pharmacokinetics, cellular penetration, and target affinity. N-(tert-Butoxycarbonyl) desethylene ciprofloxacin (CAS: 105589-00-2) is a highly specialized, synthetically protected derivative of desethylene ciprofloxacin, a major active metabolite and environmental degradation product of ciprofloxacin[1][2].

Unlike its parent compound, the N-Boc protected derivative lacks direct bactericidal activity. Instead, its mechanism of action (MoA) in biological and synthetic research frameworks operates on the principles of steric occlusion and prodrug activation . This whitepaper provides an in-depth technical analysis of its structural chemistry, its role as a targeted intracellular prodrug model, and the self-validating experimental protocols required to evaluate its efficacy.

Structural Chemistry & Pharmacophore Analysis

To understand the mechanism of action, one must analyze the structural deviations from the parent fluoroquinolone scaffold. Ciprofloxacin utilizes a C7 piperazine ring to interact with the water-metal ion bridge in the DNA gyrase-DNA cleavage complex[3].

• Desethylene Modification: In desethylene ciprofloxacin, the piperazine ring is opened (loss of an ethylene bridge), resulting in an ethylenediamine-like moiety (7-[(2-aminoethyl)amino]). This metabolite retains potent antibacterial activity[1].

• N-Boc Protection: The addition of a tert-butoxycarbonyl (Boc) group to the primary amine of the desethylene moiety fundamentally alters the molecule's physicochemical properties. The basic, protonatable amine is converted into a neutral carbamate.

Quantitative SAR Comparison

The following table summarizes the physicochemical shifts that dictate the compound's biological behavior:

Compound	Molecular Weight	C7 Substituent	Charge at pH 7.4	Porin Permeability (Gram -)	Gyrase Affinity
Ciprofloxacin	331.34 g/mol	Piperazine	Zwitterionic	High (OmpF/OmpC)	High
Desethylene Ciprofloxacin	305.31 g/mol	Ethylenediamine	Zwitterionic	Moderate	High
N-Boc Desethylene Ciprofloxacin	405.43 g/mol	N-Boc-ethylenediamine	Anionic (Carboxylate only)	Poor	Negligible (Steric Clash)

Data synthesized from established fluoroquinolone SAR and chemical reference standards[3][4][5].

Mechanism of Action: Steric Hindrance vs. Prodrug Activation

The mechanism of action of N-Boc desethylene ciprofloxacin is bipartite, depending on the microenvironment.

In Vitro: Target Occlusion

In a cell-free or standard extracellular environment, the compound is biologically inert. The bulky, lipophilic tert-butyl group creates a severe steric clash within the binding pocket of bacterial topoisomerase II (DNA gyrase) and topoisomerase IV[3][5]. Furthermore, the loss of the basic amine prevents the molecule from achieving the zwitterionic state necessary to traverse the outer membrane porins of Gram-negative bacteria.

In Vivo: Acid-Catalyzed Intracellular Activation

In advanced drug delivery research, Boc-protected amines serve as models for macrophage-targeted prodrugs[6]. The MoA relies on the compound being phagocytosed by macrophages infected with intracellular pathogens (e.g., Mycobacterium tuberculosis or Staphylococcus aureus). Once inside the phagolysosome, the highly acidic environment (pH ~4.5–5.0) catalyzes the hydrolysis of the Boc carbamate linkage. This localized deprotection releases the active desethylene ciprofloxacin directly at the site of infection, which then intercalates into the bacterial DNA-gyrase complex, trapping it and inducing lethal double-strand DNA breaks[5][7].

Intracellular prodrug activation and topoisomerase inhibition pathway.

Experimental Methodologies & Self-Validating Protocols

To rigorously evaluate the pharmacological profile of N-Boc desethylene ciprofloxacin, researchers must employ self-validating assay systems that isolate the variables of target binding and intracellular activation.

Protocol 1: In Vitro DNA Gyrase Decatenation Assay

Purpose: To definitively prove that the Boc modification abolishes direct target affinity via steric hindrance. Causality & Validation: By comparing the N-Boc derivative against the deprotected desethylene ciprofloxacin in a cell-free system, we eliminate cellular permeability as a confounding variable. The inclusion of a vehicle control ensures baseline enzyme activity is measured.

Step-by-Step Workflow:

• Preparation: Reconstitute E. coli DNA gyrase (1 U/µL) in assay buffer (35 mM Tris-HCl, 24 mM KCl, 4 mM MgCl2, 2 mM DTT, pH 7.5).

• Substrate Addition: Add 0.5 µg of supercoiled pBR322 plasmid DNA to the reaction mixture.

• Compound Incubation: Introduce N-Boc desethylene ciprofloxacin (Test), desethylene ciprofloxacin (Positive Control), and DMSO (Vehicle). Incubate at 37°C for 15 minutes to allow pre-equilibrium binding.

• Reaction Initiation: Add 1 mM ATP to initiate the decatenation/supercoiling reaction. Incubate for 30 minutes at 37°C.

• Termination: Stop the reaction by adding 30 mM EDTA and 0.5% SDS, followed by Proteinase K (100 µg/mL) for 30 minutes to digest the trapped gyrase.

• Analysis: Resolve the DNA topological states via 1% agarose gel electrophoresis (without ethidium bromide during the run to prevent intercalator artifacts). Post-stain and quantify the supercoiled vs. relaxed DNA bands using densitometry to calculate the IC50.

Step-by-step workflow for the in vitro DNA gyrase decatenation assay.

Protocol 2: Intracellular Deprotection & Macrophage Infection Assay

Purpose: To validate the acid-catalyzed prodrug activation mechanism within host cells[6]. Causality & Validation: To prove that the antibacterial effect is entirely dependent on lysosomal acidity cleaving the Boc group, this protocol utilizes Bafilomycin A1 (a vacuolar H+-ATPase inhibitor). If Bafilomycin neutralizes the lysosomal pH and subsequently abolishes the drug's efficacy, the acid-cleavage MoA is validated.

Step-by-Step Workflow:

• Cell Culture: Seed RAW 264.7 murine macrophages in 24-well plates at 5×105 cells/well.

• Infection: Infect macrophages with S. aureus (MOI of 10) for 1 hour. Wash with PBS and treat with gentamicin (50 µg/mL) for 30 minutes to eliminate extracellular bacteria.

• Inhibitor Pre-treatment: Treat half the wells with 100 nM Bafilomycin A1 for 30 minutes to neutralize phagolysosomal pH.

• Drug Administration: Administer N-Boc desethylene ciprofloxacin (10 µM) to all wells. Incubate for 24 hours.

• Lysis and Plating: Lyse the macrophages using 0.1% Triton X-100. Serially dilute the lysate and plate on Tryptic Soy Agar (TSA).

• Quantification: Count Colony Forming Units (CFUs) after 24 hours. A significant reduction in CFUs in the uninhibited group, coupled with high CFUs in the Bafilomycin group, confirms the pH-dependent prodrug activation mechanism.

Analytical Utility in Pharmacokinetics

Beyond its biological applications, N-Boc desethylene ciprofloxacin is a critical analytical standard. Because desethylene ciprofloxacin is a major degradation product of ciprofloxacin in advanced wastewater oxygenation and chlorination processes[2][8], synthesizing the N-Boc derivative allows analytical chemists to selectively protect the secondary amine during complex derivatization workflows for LC-MS/MS quantification. This ensures high-fidelity tracking of environmental antibiotic persistence.

References

• bioask.com - N-(tert-Butoxycarbonyl) Desethylene Ciprofloxacin 50mg. Retrieved from: [Link]

• Pharmaffiliates - Ciprofloxacin-impurities: N-(tert-Butoxycarbonyl) Desethylene Ciprofloxacin. Retrieved from: [Link]

• ChemRxiv - N1-Benzofused Modification of Fluoroquinolones Reduces Activity Against Gram-Negative Bacteria. Retrieved from:[Link]

• ACS Journal of Medicinal Chemistry - Site-Specific Antimicrobial Activity of a Dual-Responsive Ciprofloxacin Prodrug. Retrieved from: [Link]

• PMC (National Institutes of Health) - Fluoroquinolone Derivatives in the Treatment of Mycobacterium tuberculosis Infection. Retrieved from:[Link]

• PMC (National Institutes of Health) - Macrophage-Targeted Drugamers With Enzyme-Cleavable Linkers Deliver High Intracellular Drug Dosing. Retrieved from: [Link]

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• 6. Macrophage-Targeted Drugamers With Enzyme-Cleavable Linkers Deliver High Intracellular Drug Dosing and Sustained Drug Pharmacokinetics Against Alveolar Pulmonary Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Fluoroquinolone Derivatives in the Treatment of Mycobacterium tuberculosis Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 8. amsbio.com [amsbio.com]

Preliminary Toxicity Screening of N-(tert-Butoxycarbonyl) Desethylene Ciprofloxacin: A Tiered Risk Assessment Strategy

Executive Summary

In the landscape of pharmaceutical development, the rigorous qualification of synthetic intermediates and degradants is as critical as the evaluation of the active pharmaceutical ingredient (API) itself. N-(tert-Butoxycarbonyl) desethylene ciprofloxacin (CAS: 105589-00-2) is a key protected impurity and synthetic intermediate of the widely prescribed fluoroquinolone antibiotic, ciprofloxacin[1]. While desethylene ciprofloxacin is a known major active metabolite of the parent drug[2], the addition of the tert-butoxycarbonyl (Boc) protecting group fundamentally alters the molecule's physicochemical properties and toxicological profile.

As a Senior Application Scientist, my objective in this technical guide is to outline a robust, self-validating, tiered toxicity screening strategy. This workflow is designed to satisfy the stringent requirements of the ICH M7 guidelines for mutagenic impurities[3], while addressing the specific off-target liabilities inherent to the fluoroquinolone core.

Mechanistic Rationale: The Impact of the Boc Modification

To design an effective toxicity screen, we must first understand the causality behind the molecule's behavior. Ciprofloxacin exerts its antibacterial effect by inhibiting bacterial topoisomerase IV and DNA gyrase. However, its primary mammalian off-target liability is the inhibition of human Topoisomerase II, which can lead to DNA double-strand breaks, mitochondrial dysfunction, and subsequent clastogenicity.

The conversion of desethylene ciprofloxacin to its N-Boc derivative masks the primary amine of the ethylenediamine side chain. This structural modification has two profound mechanistic consequences:

• Reduced hERG Liability: The basic amine on the C7 substituent of fluoroquinolones is a critical pharmacophore for binding to the hERG potassium channel. Masking this amine with a bulky, neutral Boc group likely reduces the risk of QT prolongation.

• Increased Lipophilicity (LogP): The lipophilic Boc group significantly increases the molecule's membrane permeability. This enhanced passive diffusion drives higher intracellular accumulation. Once inside the mammalian cell, the fluoroquinolone core can intercalate DNA and inhibit Topoisomerase II more aggressively than the highly polar parent metabolite, exacerbating clastogenic risks.

Mechanistic pathway of off-target fluoroquinolone-induced clastogenicity and apoptosis.

Tiered Screening Workflow

To ensure regulatory compliance and scientific integrity, we employ a three-tiered screening architecture.

Tiered toxicity screening workflow for pharmaceutical impurities.

Tier 1: In Silico Toxicity Prediction (ICH M7)

Under ICH M7, impurities must be evaluated for DNA-reactive mutagenicity to maintain patient exposure at a "negligible" risk level (Threshold of Toxicological Concern: 1.5 µ g/day for lifetime exposure)[3].

• Methodology: We utilize two orthogonal (Q)SAR platforms—a knowledge-based expert system (e.g., Derek Nexus) and a statistical-based system (e.g., Sarah Nexus).

• Causality: If the fluoroquinolone core flags as an alerting structure, the impurity is designated as Class 3 (alerting structure, no supporting data), mandating immediate Tier 2 in vitro testing to qualify or disqualify the alert.

Tier 2: In Vitro Genotoxicity (The Self-Validating System)

Because fluoroquinolones act as clastogens (causing structural chromosome aberrations) rather than simple point mutagens, a standard Ames test is insufficient. A dual-assay approach is required.

Protocol 2.1: OECD 471 Ames Test (Bacterial Reverse Mutation)[4]

This assay detects point mutations. The protocol is designed as a self-validating system ; if any internal control fails, the assay is voided, ensuring absolute trustworthiness.

• Strain Preparation: Culture histidine-dependent Salmonella typhimurium strains (TA98, TA100, TA1535, TA1537) and tryptophan-dependent E. coli (WP2 uvrA)[4].

• Metabolic Activation: Prepare rat liver S9 fraction (induced with Aroclor 1254) to simulate mammalian hepatic metabolism.

• Dosing: Expose bacterial suspensions to 5 concentrations of N-Boc desethylene ciprofloxacin (ranging from 1.5 to 5000 µ g/plate ) using the pre-incubation method (30 minutes at 37°C)[5].

• Self-Validation Controls:

  • Negative Control: Vehicle (DMSO) to establish the spontaneous reversion baseline.

  • Positive Control (-S9): Strain-specific mutagens (e.g., 2-Nitrofluorene for TA98) to validate strain sensitivity.

  • Positive Control (+S9): 2-Aminoanthracene to validate S9 enzymatic activity.

• Analysis: Plate on minimal agar, incubate for 48-72 hours, and count revertant colonies. A dose-dependent increase (≥2-fold over vehicle) indicates a positive result.

Protocol 2.2: OECD 487 In Vitro Mammalian Cell Micronucleus Test[6]

This assay is critical for detecting the Topo II-mediated clastogenicity expected from fluoroquinolones.

• Cell Culture: Seed human TK6 cells or isolated human lymphocytes in complete media[7].

• Exposure: Treat cells with the test compound for 3 hours (with and without S9) and 24 hours (without S9).

• Cytochalasin B Block: Add Cytochalasin B (an actin polymerization inhibitor) to arrest cytokinesis, creating easily identifiable binucleated cells[6].

• Harvest & Staining: Harvest cells, fix to slides, and stain with Acridine Orange or Giemsa.

• Scoring: Score 2,000 binucleated cells per concentration for the presence of micronuclei (chromosome fragments left outside the nucleus).

Tier 3: Safety Pharmacology (Phototoxicity)

Fluoroquinolones possess a conjugated ring system that absorbs UV light, generating reactive oxygen species (ROS) that cause severe phototoxicity.

Protocol 3.1: OECD 432 In Vitro 3T3 NRU Phototoxicity Test[8]

• Seeding: Seed BALB/c 3T3 fibroblasts into two 96-well plates and incubate for 24 hours to form a semi-confluent monolayer[8].

• Incubation: Apply 8 concentrations of the test compound for 1 hour[8].

• Irradiation: Keep Plate 1 in the dark. Expose Plate 2 to a non-cytotoxic dose of UVA/UVB light (simulating the solar spectrum)[8].

• Viability Assessment: Replace media, incubate for 24 hours, and measure Neutral Red Uptake (NRU)[8].

• Calculation: Compare the IC50 of the irradiated plate vs. the dark plate. A Photo-Irritation Factor (PIF) > 5 indicates a probable phototoxic hazard[9].

Quantitative Data Presentation

To facilitate rapid decision-making, all preliminary screening data should be normalized and compared against established thresholds for the fluoroquinolone class.

Assay / Endpoint	Target Metric	Threshold for Concern	Mechanistic Rationale
ICH M7 (Q)SAR	Mutagenic Alert	Class 1, 2, or 3	Identifies structural alerts requiring empirical qualification.
OECD 471 (Ames)	Revertant Colonies	≥ 2-fold increase over vehicle	Detects DNA point mutations (often negative for FQs).
OECD 487 (Micronucleus)	% Binucleated Cells with MN	Statistically significant dose-dependent increase	Detects clastogenicity driven by off-target Topo II inhibition.
OECD 432 (Phototoxicity)	Photo-Irritation Factor (PIF)	PIF > 5.0	FQ core absorbs UV, generating ROS and lipid peroxidation.
Cytotoxicity (HepG2)	IC50	< 10 µM	High lipophilicity of the Boc group may drive mitochondrial toxicity.

References

• Pharmaffiliates. "Ciprofloxacin-impurities: N-(tert-Butoxycarbonyl) Desethylene Ciprofloxacin". Pharmaffiliates.[Link]

• Šíma M, et al. "Factors Affecting the Metabolic Conversion of Ciprofloxacin and Exposure to Its Main Active Metabolites in Critically Ill Patients: Population Pharmacokinetic Analysis of Desethylene Ciprofloxacin". MDPI Pharmaceutics.[Link]

• European Pharmaceutical Review. "ICH M7 Mutagenic impurities: A critical evaluation". European Pharmaceutical Review.[Link]

• Policy Commons. "OECD 487: In Vitro Mammalian Cell Micronucleus Test". Policy Commons.[Link]

• Nucro-Technics. "In Vitro 3T3 NRU Phototoxicity Test". Nucro-Technics.[Link]

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. Factors Affecting the Metabolic Conversion of Ciprofloxacin and Exposure to Its Main Active Metabolites in Critically Ill Patients: Population Pharmacokinetic Analysis of Desethylene Ciprofloxacin [mdpi.com]
• 3. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 4. measurlabs.com [measurlabs.com]
• 5. OECD 471 Ames Test | Regulatory Genotoxicity Studies | Gentronix [gentronix.co.uk]
• 6. policycommons.net [policycommons.net]
• 7. Micronucleus Test (OECD 487) | Genotoxicity Testing | Gentronix [gentronix.co.uk]
• 8. nucro-technics.com [nucro-technics.com]
• 9. Phototoxicity - Wikipedia [en.wikipedia.org]

Protocols & Analytical Methods

Application Note: Step-by-Step Synthesis Pathway for N-(tert-Butoxycarbonyl) Desethylene Ciprofloxacin

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Document Type: Advanced Synthesis Protocol & Mechanistic Guide

Introduction & Scientific Rationale

In pharmaceutical development and environmental toxicology, the profiling of drug metabolites and degradation products is a critical regulatory requirement. Desethylene ciprofloxacin is a major active metabolite of the widely prescribed fluoroquinolone antibiotic, ciprofloxacin[1],[2]. It is generated in vivo via CYP1A2-mediated metabolic pathways[1],[3] and is also a recognized environmental degradation product formed during advanced oxidation and chlorination processes in wastewater treatment[4],[5].

To accurately quantify and study this metabolite, high-purity analytical standards are required. N-(tert-Butoxycarbonyl) desethylene ciprofloxacin (CAS: 105589-00-2)[6] serves as the essential protected precursor and impurity standard in these workflows. With a molecular formula of C₂₀H₂₄FN₃O₅ and a molecular weight of 405.43 g/mol [7], its synthesis demands precise control over chemoselectivity and regioselectivity.

As a Senior Application Scientist, I have structured this protocol to move beyond a simple "recipe." This guide details the thermodynamic and kinetic causalities behind each experimental choice, ensuring a robust, self-validating synthesis system.

Mechanistic Overview: The "Why" Behind the Chemistry

The synthesis relies on a Nucleophilic Aromatic Substitution (SₙAr) . The starting material, 1-cyclopropyl-6,7-difluoro-1,4-dihydro-4-oxoquinoline-3-carboxylic acid (commonly known as Q-acid ), features two fluorine atoms at the C-6 and C-7 positions.

• Regioselectivity: The C-7 fluorine is highly activated toward nucleophilic attack due to the strong electron-withdrawing resonance effect of the para-carbonyl group at C-4. This stabilizes the transient negative charge in the Meisenheimer complex intermediate, ensuring substitution occurs exclusively at C-7.

• Chemoselectivity: By utilizing N-Boc-ethylenediamine as the nucleophile, we exploit the stark difference in nucleophilicity between its two nitrogen atoms. The free primary amine acts as a powerful nucleophile, while the Boc-protected nitrogen (a carbamate) is rendered non-nucleophilic through resonance stabilization. This elegant choice prevents unwanted bis-alkylation or cross-linking polymerizations.

Reaction Workflow

Workflow for the SₙAr synthesis of N-(Boc) desethylene ciprofloxacin.

Quantitative Reaction Optimization

To establish a self-validating protocol, various reaction parameters were evaluated. The data below summarizes the optimization matrix, demonstrating why DMSO and DIPEA are the superior choices for this specific transformation.

Table 1: Optimization of SₙAr Reaction Parameters

Solvent	Base	Temp (°C)	Time (h)	Yield (%)	Purity (HPLC %)	Mechanistic Observation
DMF	K₂CO₃	90	12	65	92	Heterogeneous base limits reaction kinetics.
Pyridine	None	115	8	55	88	Weak basicity leads to HF-induced Boc deprotection.
Acetonitrile	TEA	85	16	70	94	Lower boiling point limits thermal activation.
DMSO	DIPEA	100	6	88	>98	Optimal stabilization of Meisenheimer complex.

Step-by-Step Experimental Protocol

Step 1: Reaction Setup

• Charge a clean, dry 250 mL round-bottom flask with 10.0 g (35.3 mmol) of Q-acid.

• Add 100 mL of anhydrous Dimethyl Sulfoxide (DMSO) and stir to create a suspension.

• Add 6.79 g (42.4 mmol, 1.2 eq) of N-Boc-ethylenediamine.

• Dropwise, add 9.13 g (70.6 mmol, 2.0 eq) of N,N-Diisopropylethylamine (DIPEA).

Causality & Logic: DMSO is selected as a highly polar aprotic solvent because it aggressively solvates cations while leaving the amine nucleophile "naked" and highly reactive. DIPEA is utilized as a sterically hindered, non-nucleophilic base to scavenge the hydrofluoric acid (HF) byproduct. If HF is not scavenged, it will protonate the incoming N-Boc-ethylenediamine, halting the reaction and potentially cleaving the acid-sensitive Boc group.

Step 2: SₙAr Reaction Execution

• Equip the flask with a reflux condenser and flush the system with inert nitrogen gas.

• Heat the reaction mixture to 95–100 °C using a temperature-controlled oil bath.

• In-Process Control (IPC): After 6 hours, sample 50 µL of the mixture, dilute in 1 mL methanol, and analyze via TLC (DCM:MeOH 9:1) or HPLC. The reaction is self-validating when the Q-acid peak (UV 280 nm) is <1% relative area.

Causality & Logic: The 100 °C thermal energy is required to overcome the activation barrier of breaking the strong C-F bond at the C-7 position. Nitrogen atmosphere prevents oxidative degradation of the amine at elevated temperatures.

Step 3: Quenching and Precipitation

• Once IPC confirms completion, remove the flask from heat and allow it to cool to room temperature (~25 °C).

• Pour the reaction mixture slowly into 300 mL of ice-cold distilled water under vigorous magnetic stirring.

• Self-Validating pH Adjustment: Monitor the solution with a calibrated pH meter. Add 1M HCl dropwise until the pH reaches exactly 5.5–6.0.

Causality & Logic: The target molecule contains a quinolone carboxylic acid (pKa ~6.0). Adjusting the pH to ~5.5-6.0 ensures the molecule exists primarily in its neutral, un-ionized free-acid form. This minimizes its aqueous solubility, driving a massive precipitation event while keeping the highly water-soluble DMSO and DIPEA-hydrochloride salts dissolved in the aqueous phase.

Step 4: Isolation and Purification

• Isolate the precipitated crude product via vacuum filtration using a Buchner funnel.

• Wash the filter cake with 3 x 50 mL of ice-cold distilled water, followed by 1 x 20 mL of cold ethanol.

• Transfer the crude solid to an Erlenmeyer flask and recrystallize using a boiling Ethanol/Water (80:20 v/v) mixture.

• Allow to crystallize at 4 °C overnight, filter, and dry in a vacuum oven at 50 °C for 12 hours.

Causality & Logic: The cold water wash removes trace DMSO and amine salts. The cold ethanol wash removes any unreacted N-Boc-ethylenediamine. Recrystallization exploits the differential thermodynamic solubility of the product versus trace bis-substituted impurities, yielding analytical-grade purity.

Step 5: Characterization

• HPLC: Confirm purity is >98%.

• LC-MS (ESI+): Confirm the mass. Calculated for C₂₀H₂₄FN₃O₅ is 405.43; look for the [M+H]⁺ peak at m/z 406.4[7].

• ¹H NMR (DMSO-d6): Validate the structure by confirming the presence of the Boc group (a large singlet at ~1.35 ppm integrating to 9 protons) and the intact cyclopropyl ring multiplets (~1.1-1.3 ppm).

References

• Šíma M, et al. "Factors Affecting the Metabolic Conversion of Ciprofloxacin and Exposure to Its Main Active Metabolites in Critically Ill Patients: Population Pharmacokinetic Analysis of Desethylene Ciprofloxacin." MDPI Pharmaceutics.[1] URL:[Link]

• "N-(tert-Butoxycarbonyl) Desethylene Ciprofloxacin - CAS 105589-00-2." Pharmaffiliates.[6] URL:[Link]

• De Witte B, et al. "Ozonation and Advanced Oxidation by the Peroxone Process of Ciprofloxacin in Water." Journal of Hazardous Materials / ACS.[4] URL:[Link]

• Kincannon WM, et al. "Drug metabolism of ciprofloxacin, ivacaftor, and raloxifene by Pseudomonas aeruginosa cytochrome P450 CYP107S1." Journal of Biological Chemistry / PMC.[3] URL:[Link]

• "Desethylene Ciprofloxacin (hydrochloride)." Amsbio.[5] URL:[Link]

• "Ciprofloxacin-impurities." Pharmaffiliates.[7] URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. caymanchem.com [caymanchem.com]
• 3. Drug metabolism of ciprofloxacin, ivacaftor, and raloxifene by Pseudomonas aeruginosa cytochrome P450 CYP107S1 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. amsbio.com [amsbio.com]
• 6. pharmaffiliates.com [pharmaffiliates.com]
• 7. pharmaffiliates.com [pharmaffiliates.com]

Application Note: N-(tert-Butoxycarbonyl) Desethylene Ciprofloxacin as a Chromatographic Reference Standard

Prepared for: Analytical Chemists, R&D Scientists, and Drug Development Professionals Discipline: Pharmaceutical Impurity Profiling & Chromatographic Method Development

Scientific Context: The Analytical Challenge of Ciprofloxacin Impurities

Ciprofloxacin is a broad-spectrum fluoroquinolone antibiotic. During its manufacturing process, environmental degradation (e.g., via advanced oxygenation or chlorination in wastewater), or in vivo metabolism (mediated by CYP1A2 in humans or CYP107S1 in Pseudomonas aeruginosa), the drug undergoes structural modifications[1][2][3]. The most critical of these is the loss of the ethylene bridge on the piperazine ring, resulting in the formation of desethylene ciprofloxacin (Ciprofloxacin Impurity C / Metabolite M1; CAS: 528851-31-2)[4][5].

While monitoring this ethylenediamine analog is a strict regulatory requirement for API release and stability testing, analyzing it in its native form presents a severe chromatographic challenge.

The Causality of Peak Tailing and the Rationale for Boc-Protection

Unprotected desethylene ciprofloxacin possesses a highly basic primary amine. In standard reversed-phase high-performance liquid chromatography (RP-HPLC) utilizing acidic mobile phases (pH 2.5–3.0), this amine becomes fully protonated. The resulting cation interacts strongly with negatively charged, unendcapped residual silanols on the silica backbone of the stationary phase via secondary ion-exchange mechanisms. This causes severe peak tailing, unpredictable retention shifts, and poor integration accuracy.

To circumvent this, analytical scientists utilize N-(tert-Butoxycarbonyl) desethylene ciprofloxacin (CAS: 105589-00-2) as an advanced reference standard[6][7].

Mechanistic Advantage: Derivatizing the impurity with a bulky, lipophilic tert-Butoxycarbonyl (Boc) group covalently masks the basic amine. This eliminates the detrimental ion-exchange interaction with the silica stationary phase. Consequently, the Boc-protected standard (Molecular Weight: 405.43 g/mol ) exhibits superior hydrophobicity, yielding sharp, symmetrical peaks and extending the retention time to cleanly separate the impurity from the parent API[7][8].

Fig 1: Pathway from Ciprofloxacin API to the Boc-protected desethylene reference standard.

Experimental Methodology: Self-Validating HPLC-UV/MS Protocol

To ensure absolute trustworthiness in impurity profiling, the following protocol is designed as a self-validating system . It embeds a System Suitability Test (SST) that acts as an automated quality gate; if the chromatographic resolution and peak symmetry criteria are not met, the run is invalidated prior to sample analysis.

Reagents and Standard Preparation

• Primary Standard: N-(tert-Butoxycarbonyl) desethylene ciprofloxacin (Purity ≥ 98%).

• Parent API: Ciprofloxacin hydrochloride reference standard.

• Solvents: LC-MS grade Acetonitrile (MeCN), Methanol (MeOH), and Ultrapure Water (18.2 MΩ·cm).

• Modifier: Formic Acid (FA) to maintain a pH of ~2.7, ensuring the carboxylic acid moiety of the quinolone ring remains protonated (neutral) to enhance hydrophobic retention.

Step-by-Step Preparation:

• Stock Solution (1.0 mg/mL): Accurately weigh 10.0 mg of N-(tert-Butoxycarbonyl) desethylene ciprofloxacin into a 10 mL volumetric flask. Dissolve in 5 mL of MeOH with mild sonication for 5 minutes. Make up to volume with MeOH.

• System Suitability Solution (SST): Spike 5 µg/mL of the Boc-protected standard into a 50 µg/mL solution of Ciprofloxacin API in 50:50 Water:MeCN.

• Filtration: Pass all final solutions through a 0.22 µm PTFE syringe filter prior to vialing to protect the column frit.

Chromatographic Conditions

The quantitative data for the instrument setup is summarized in the table below. A gradient elution is employed to quickly elute the polar parent drug while providing sufficient organic strength to elute the highly lipophilic Boc-protected standard[9].

Parameter	Specification / Setting	Scientific Rationale
Column	RP-C18, 150 x 4.6 mm, 3.5 µm	Endcapped silica minimizes residual silanol interactions.
Mobile Phase A	Water + 0.1% Formic Acid	Protons keep the quinolone carboxylic acid neutral.
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	Strong organic modifier to elute the bulky Boc group.
Gradient Program	0-2 min: 10% B 2-12 min: 10% → 70% B 12-15 min: 70% B	Resolves early-eluting polar impurities before ramping organic strength for the Boc-standard.
Flow Rate	1.0 mL/min	Optimal linear velocity for a 4.6 mm ID column.
Column Temp	35 °C	Reduces mobile phase viscosity and improves mass transfer.
Detection (UV)	278 nm	λmax​ for the fluoroquinolone core[1][9].
Detection (MS)	MRM Mode (ESI+)	Provides orthogonal mass confirmation (m/z 406 [M+H]+ ).
Injection Vol.	10 µL	Prevents volume overload and band broadening.

System Suitability and Self-Validation Criteria

Before proceeding to batch analysis, inject the SST solution in triplicate. The system is only validated for use if it meets the following causality-driven criteria:

• Resolution ( Rs​ ) ≥ 3.0: Between Ciprofloxacin and N-(tert-Butoxycarbonyl) desethylene ciprofloxacin. Ensures baseline separation for accurate integration.

• Tailing Factor ( Tf​ ) ≤ 1.2: For the Boc-protected standard peak. Validates that the Boc-protection is successfully masking the amine and the column is free of active silanols.

• %RSD of Peak Area ≤ 2.0%: Across triplicate injections. Confirms autosampler precision and standard stability.

Fig 2: Self-validating HPLC-UV/MS workflow for impurity profiling and standard validation.

Conclusion

The use of N-(tert-Butoxycarbonyl) desethylene ciprofloxacin is a prime example of leveraging synthetic derivatization to solve an analytical bottleneck[8]. By masking the problematic ethylenediamine moiety, analytical scientists can achieve rugged, reproducible, and highly sensitive chromatographic methods. This ensures that the monitoring of critical degradation products and metabolites adheres to the stringent E-E-A-T (Expertise, Experience, Authoritativeness, Trustworthiness) standards required by global regulatory bodies.

References

• "Desethylene Ciprofloxacin hydrochloride | Antibacterial Agent." MedChemExpress. Available at: ]">https://www.medchemexpress.com[4]

• "Desethylene Ciprofloxacin (hydrochloride) (CAS Number: 528851-31-2)." Cayman Chemical. Available at: ]">https://www.caymanchem.com[1]

• "N-(tert-Butoxycarbonyl) Desethylene Ciprofloxacin | CAS No- 105589-00-2." Chemicea. Available at: ]">https://www.chemicea.com[6]

• "Ciprofloxacin-impurities: N-(tert-Butoxycarbonyl) Desethylene Ciprofloxacin." Pharmaffiliates. Available at: ]">https://www.pharmaffiliates.com[7]

• Šíma M, et al. "Factors Affecting the Metabolic Conversion of Ciprofloxacin and Exposure to Its Main Active Metabolites in Critically Ill Patients: Population Pharmacokinetic Analysis of Desethylene Ciprofloxacin." MDPI Pharmaceutics, 2022. Available at: ]">https://www.mdpi.com[2]

• "Drug metabolism of ciprofloxacin, ivacaftor, and raloxifene by Pseudomonas aeruginosa cytochrome P450 CYP107S1." PMC / NIH, 2024. Available at: [Link]3]

• "Ciprofloxacin Impurity C certified reference material." Sigma-Aldrich. Available at: ]">https://www.sigmaaldrich.com[5]

• "Modification and validation of liquid chromatographic method for the quantification of ciprofloxacin in human plasma." ResearchGate, 2021. Available at: ]">https://www.researchgate.net[9]

• "Essential Pharmaceutical Reference Standards and Impurity Compounds by Pharmaffiliates for QC Labs." Pharmaffiliates, 2025. Available at: ]">https://www.pharmaffiliates.com[8]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. Factors Affecting the Metabolic Conversion of Ciprofloxacin and Exposure to Its Main Active Metabolites in Critically Ill Patients: Population Pharmacokinetic Analysis of Desethylene Ciprofloxacin | MDPI [mdpi.com]
• 3. Drug metabolism of ciprofloxacin, ivacaftor, and raloxifene by Pseudomonas aeruginosa cytochrome P450 CYP107S1 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Ciprofloxacin Impurity C certified reference material, pharmaceutical secondary standard | Sigma-Aldrich [sigmaaldrich.com]
• 6. N-(tert-Butoxycarbonyl) Desethylene Ciprofloxacin | CAS No- 105589-00-2 | NA [chemicea.com]
• 7. pharmaffiliates.com [pharmaffiliates.com]
• 8. pharmaffiliates.com [pharmaffiliates.com]
• 9. researchgate.net [researchgate.net]

Protocol for N-Boc deprotection of N-(tert-Butoxycarbonyl) desethylene ciprofloxacin

Protocol for the N-Boc Deprotection of N-(tert-Butoxycarbonyl) Desethylene Ciprofloxacin

Executive Summary & Rationale

Desethylene ciprofloxacin (7-[(2-aminoethyl)amino]-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid) is a major active metabolite and degradation product of the broad-spectrum fluoroquinolone antibiotic ciprofloxacin[1]. In clinical pharmacokinetics, monitoring this metabolite is critical for understanding drug conversion and clearance in critically ill patients[2]. During the chemical synthesis of desethylene ciprofloxacin derivatives, or when generating analytical standards, the primary amine of the ethylenediamine side chain is routinely protected with a tert-butoxycarbonyl (Boc) group to prevent unwanted side reactions during functionalization[3].

This application note details an optimized, self-validating protocol for the N-Boc deprotection of N-Boc-desethylene ciprofloxacin, ensuring high yields and direct isolation of the biologically relevant hydrochloride salt.

Mechanistic Architecture & Reagent Selection

The removal of a Boc protecting group is an acid-catalyzed process. Protonation of the carbamate oxygen leads to the cleavage of the carbon-oxygen bond, generating a stable tert-butyl cation and carbamic acid. The carbamic acid spontaneously decarboxylates to yield the free amine, while the tert-butyl cation loses a proton to form isobutylene gas.

While Trifluoroacetic Acid (TFA) in Dichloromethane (DCM) is a ubiquitous deprotection cocktail, it yields the product as a trifluoroacetate salt. For fluoroquinolones, TFA salts are highly hygroscopic and can introduce artifactual toxicity in downstream cell-based antimicrobial assays. Therefore, this protocol strategically employs 4M HCl in 1,4-dioxane [4].

Causality of Reagent Choice: The use of anhydrous HCl directly yields the stable, standard pharmacological hydrochloride salt of desethylene ciprofloxacin (CAS: 528851-31-2)[1]. Furthermore, 1,4-dioxane acts as a solvent for the lipophilic Boc-protected starting material but functions as a powerful anti-solvent for the highly polar, zwitterionic hydrochloride product. This drives the reaction to completion via precipitation, simplifying isolation and eliminating the need for aqueous workup or chromatography.

Quantitative Method Comparison

To justify the protocol selection, the following table summarizes the operational differences between the two primary deprotection strategies for fluoroquinolone derivatives.

Parameter	Method A: 4M HCl in 1,4-Dioxane (Recommended)	Method B: TFA in DCM (50% v/v)
Final Salt Form	Hydrochloride (HCl) salt	Trifluoroacetate (TFA) salt
Biological Compatibility	High (Standard physiological salt)	Low (TFA can cause cellular toxicity)
Isolation Method	Direct precipitation & filtration	Solvent evaporation & trituration
Hygroscopicity	Low to Moderate	Highly hygroscopic
Typical Yield	85 - 95%	75 - 85%
Reaction Time	2 - 4 hours at RT	1 - 2 hours at RT

Experimental Workflow

The following diagram illustrates the mechanistic and operational phases of the deprotection workflow.

Fig 1. Mechanistic workflow for the N-Boc deprotection of desethylene ciprofloxacin.

Detailed Step-by-Step Protocol

Phase 1: Reaction Setup & Solvation

• Preparation: In an oven-dried 50 mL round-bottom flask equipped with a magnetic stir bar, add N-Boc-desethylene ciprofloxacin (1.0 mmol, ~405 mg).

• Solvation: Suspend the solid in anhydrous dichloromethane (DCM) (10 mL). If the starting material is not fully soluble, add anhydrous methanol (1-2 mL) dropwise until a clear solution or fine, homogenous suspension is achieved.

• Thermal Control: Submerge the flask in an ice-water bath and allow it to cool to 0 °C under an inert atmosphere (Nitrogen or Argon). Causality: Cooling mitigates the initial exothermic protonation of the basic quinolone nitrogens, preventing localized superheating that could drive oxidative degradation or impurity formation.

Phase 2: Acidic Cleavage & In-Process Controls 4. Acid Addition: Using a glass syringe, slowly add 4M HCl in 1,4-dioxane (10.0 mmol, 2.5 mL) dropwise over 10 minutes. 5. Cleavage: Remove the ice-water bath and allow the reaction mixture to naturally warm to room temperature (20-25 °C). Stir vigorously for 2 to 4 hours. 6. In-Process Control (IPC): Observe the reaction for effervescence. The bubbling indicates the successful cleavage of the carbamate and the release of isobutylene and CO₂ gases.

Phase 3: Precipitation & Isolation 7. Precipitation: As the Boc group is cleaved, the highly polar desethylene ciprofloxacin hydrochloride salt will spontaneously precipitate out of the solvent matrix. Causality: Dioxane is a poor solvent for the resulting HCl salt. This anti-solvent effect drives the reaction to completion via Le Chatelier's principle by removing the product from the liquid phase. 8. Filtration: Once precipitation is complete (and verified by HPLC or TLC), filter the dense suspension through a medium-porosity sintered glass funnel under vacuum. 9. Washing: Wash the filter cake with cold, anhydrous diethyl ether (3 x 10 mL). Causality: Diethyl ether efficiently solubilizes and removes residual 1,4-dioxane, unreacted DCM, and any trapped tert-butyl chloride byproducts, without dissolving the desired product. 10. Drying: Transfer the purified solid to a vacuum desiccator. Dry under high vacuum (< 1 mbar) at 40 °C for 12 hours to afford desethylene ciprofloxacin hydrochloride as a pale yellow to off-white crystalline solid.

Troubleshooting & Self-Validation

This protocol is designed as a self-validating system. The physical state changes provide immediate feedback on reaction progress:

• Visual Validation: The transition from a clear solution to a cloudy suspension, followed by the formation of a dense precipitate, is a definitive physical indicator of successful deprotection and salt formation. If precipitation does not occur, the DCM volume may be too high; partially concentrate the mixture under reduced pressure to induce precipitation.

• Analytical Validation: On reversed-phase HPLC (C18 column, 0.1% Formic Acid in Water/Acetonitrile gradient), the deprotected desethylene ciprofloxacin will elute significantly earlier (lower retention time) than the lipophilic N-Boc precursor due to the exposure of the polar primary amine.

References

• Factors Affecting the Metabolic Conversion of Ciprofloxacin and Exposure to Its Main Active Metabolites in Critically Ill Patients: Population Pharmacokinetic Analysis of Desethylene Ciprofloxacin. Pharmaceutics (MDPI).[Link]

• Design and Synthesis of 3-Hydroxy-pyridin-4(1H)-ones–Ciprofloxacin Conjugates as Dual Antibacterial and Antibiofilm Agents against Pseudomonas aeruginosa. Journal of Medicinal Chemistry (ACS).[Link]

• Tertiary-butoxycarbonyl (Boc) - A Strategic Group for N-Protection/Deprotection in the Synthesis of Various Natural/Unnatural N-unprotected Aminoacid Cyanomethyl Esters. ResearchGate.[Link]

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• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Mass Spectrometry Fragmentation Analysis of N-(tert-Butoxycarbonyl) desethylene ciprofloxacin

An Application Note for Mass Spectrometry-Based Structural Elucidation

Abstract

This application note provides a detailed guide to the mass spectrometric fragmentation pattern of N-(tert-Butoxycarbonyl) desethylene ciprofloxacin, a key metabolite and synthetic intermediate of the fluoroquinolone antibiotic, ciprofloxacin. Understanding the fragmentation behavior of this molecule is critical for its unambiguous identification in complex matrices, such as in metabolic studies, impurity profiling, and quality control of active pharmaceutical ingredients (APIs). We present a predictive fragmentation pathway based on fundamental principles of mass spectrometry, supported by literature on the fragmentation of the ciprofloxacin core and N-Boc protected amines. Furthermore, a comprehensive, field-proven Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) protocol is provided for the robust analysis of this compound, designed for researchers, scientists, and drug development professionals.

Introduction

Ciprofloxacin is a broad-spectrum fluoroquinolone antibiotic widely used to treat a range of bacterial infections.[1] Its metabolism in the body leads to several derivatives, including desethylene-ciprofloxacin, where the piperazine ring is modified.[1] In the context of synthetic chemistry and drug development, protecting groups are frequently employed. The tert-Butoxycarbonyl (Boc) group is one of the most common amine-protecting groups due to its stability in various conditions and its facile removal under acidic conditions.

The target molecule, N-(tert-Butoxycarbonyl) desethylene ciprofloxacin (Chemical Name: 7-((2-((tert-butoxycarbonyl)amino)ethyl)amino)-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid), may be present as a synthetic intermediate, a reference standard for a metabolite, or a potential impurity.[2][3] Its accurate identification is therefore paramount. Electrospray ionization-mass spectrometry (ESI-MS) is the definitive analytical technique for this purpose, providing high sensitivity and structural information through fragmentation analysis.[4] This guide elucidates the expected fragmentation pathways under positive ion ESI conditions and provides a practical protocol for its analysis.

Predicted Fragmentation Pathways

The fragmentation of N-(tert-Butoxycarbonyl) desethylene ciprofloxacin (Molecular Weight: 405.43 g/mol ) in positive ion mode is dictated by the lability of the N-Boc group and the inherent fragmentation patterns of the fluoroquinolone core.[5][6] The protonated molecule, [M+H]⁺, with a monoisotopic m/z of 406.17, serves as the precursor ion for all subsequent product ions.

Causality of Fragmentation: The initial and most dominant fragmentation events are driven by the instability of the Boc protecting group, which is known to readily dissociate through several well-characterized pathways upon collisional activation.[7][8][9] Once the Boc group is lost, the resulting product ion behaves similarly to other fluoroquinolone antibiotics, with subsequent fragmentation occurring at the quinolone core and the side chain.[10][11]

The proposed fragmentation cascade is visualized below.

Caption: Proposed ESI-MS/MS fragmentation pathway for N-(tert-Butoxycarbonyl) desethylene ciprofloxacin.

Primary Fragmentation: Loss of the Boc Group

Upon collision-induced dissociation (CID), the protonated molecule will readily undergo fragmentation at the Boc moiety:

• Neutral Loss of Isobutylene (C₄H₈, 56.06 Da): A characteristic McLafferty-type rearrangement results in the elimination of isobutylene, yielding a carbamic acid intermediate which is observed as a product ion at m/z 350.15 .[9] This is often a highly favored pathway for Boc-protected amines.

• Neutral Loss of the Boc Group (C₅H₈O₂, 100.05 Da): Cleavage of the C-O bond of the carbamate can lead to the loss of the entire protecting group as 1,1-dimethylethyl glyoxylate, resulting in the protonated desethylene ciprofloxacin at m/z 306.12 .

Secondary Fragmentation: Ciprofloxacin Core and Side Chain

The primary fragment ion at m/z 306.12, representing desethylene ciprofloxacin, undergoes further fragmentation consistent with the known behavior of the fluoroquinolone class.[10][12]

• Decarboxylation (Loss of CO₂, 43.99 Da): A common fragmentation for fluoroquinolones is the loss of carbon dioxide from the carboxylic acid group at the C-3 position.[11][13] This leads to a significant product ion at m/z 262.13 .

• Side Chain Cleavage: The ion at m/z 262.13 can further fragment via cleavage of the ethylenediamine side chain. Loss of a CH₅N moiety (31.05 Da) results in a characteristic fluoroquinolone fragment at m/z 231.08 . This fragment is frequently observed and is often used for quantification in multiple reaction monitoring (MRM) assays for ciprofloxacin and its analogs.[14][15]

Summary of Predicted Fragment Ions

The key quantitative data for the expected major fragment ions are summarized in the table below.

Precursor Ion (m/z)	Product Ion (m/z)	Neutral Loss (Da)	Proposed Fragment Structure / Identity
406.17	350.15	56.06 (C₄H₈)	[M+H-isobutylene]⁺
406.17	306.12	100.05 (C₅H₈O₂)	[M+H-Boc]⁺ (Desethylene Ciprofloxacin)
306.12	262.13	43.99 (CO₂)	[Desethylene Ciprofloxacin+H-CO₂]⁺
306.12	231.08	75.04 (C₂H₅N₂ + H)	Quinolone core fragment
262.13	231.08	31.05 (CH₅N)	Quinolone core fragment

Experimental Protocol: LC-MS/MS Analysis

This protocol provides a robust starting point for the analysis of N-(tert-Butoxycarbonyl) desethylene ciprofloxacin. It is designed to be self-validating through the inclusion of system suitability and quality control checks.

Workflow Overview

Caption: General experimental workflow for LC-MS/MS analysis.

Materials and Reagents

• Analyte: N-(tert-Butoxycarbonyl) desethylene ciprofloxacin standard

• Solvents: LC-MS grade Acetonitrile (ACN), Water, and Dimethyl Sulfoxide (DMSO)

• Additives: Formic Acid (FA), 99% or higher purity

• Vials: 2 mL amber glass autosampler vials with caps

Sample Preparation

Rationale: A simple dilution scheme is sufficient for a pure standard. For samples in a biological matrix, a protein precipitation step would be necessary.[1][16] DMSO is used for the initial stock due to its excellent solvating power, while the working solution is prepared in a mobile-phase-compatible mixture to ensure good peak shape.

• Stock Solution (1.0 mg/mL): Accurately weigh ~1.0 mg of the standard and dissolve in 1.0 mL of DMSO. Sonicate for 5 minutes to ensure complete dissolution. Store at -20°C.

• Working Solution (10 µg/mL): Dilute 10 µL of the stock solution into 990 µL of 50:50 (v/v) Acetonitrile:Water.

• Final Analytical Solution (100 ng/mL): Further dilute 10 µL of the working solution into 990 µL of 50:50 (v/v) Acetonitrile:Water. Transfer to an autosampler vial.

Liquid Chromatography (LC) Conditions

Rationale: A reversed-phase C18 column provides excellent retention and separation for moderately polar compounds like fluoroquinolones. A gradient elution ensures that the analyte is eluted as a sharp peak, improving sensitivity. Formic acid is added to the mobile phase to promote protonation of the analyte in the ESI source, enhancing the [M+H]⁺ signal.[15]

• LC System: Agilent 1290 Infinity II, Waters ACQUITY UPLC, or equivalent

• Column: C18, 2.1 x 50 mm, 1.8 µm particle size

• Mobile Phase A: Water + 0.1% Formic Acid

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 2 µL

• Gradient Program:

  Time (min)	%B
  0.0	5
  5.0	95
  6.0	95
  6.1	5

  | 8.0 | 5 |

Mass Spectrometry (MS) Conditions

Rationale: Electrospray ionization in positive mode (ESI+) is the ideal choice for this molecule due to the presence of multiple basic nitrogen atoms that are readily protonated.[10] The analysis involves an initial full scan to confirm the precursor ion mass, followed by a product ion scan (or tandem MS/MS) to generate the fragmentation spectrum.

• MS System: Sciex Triple Quad 6500+, Thermo Orbitrap Exploris, or equivalent high-resolution mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Capillary Voltage: 3.5 kV

• Source Temperature: 350°C

• Gas Flow (Desolvation): 12 L/min

• Scan Type 1 (Full Scan):

  • Mass Range: m/z 100 - 500

• Scan Type 2 (Product Ion Scan):

  • Precursor Ion: m/z 406.2

  • Collision Energy (CE): 20-40 eV (optimization recommended)

  • Product Ion Mass Range: m/z 50 - 420

Conclusion

The mass spectrometric fragmentation of N-(tert-Butoxycarbonyl) desethylene ciprofloxacin is predictable and systematic. The fragmentation is initiated by characteristic neutral losses from the labile N-Boc protecting group, specifically isobutylene (56 Da) and the Boc group itself (100 Da). Subsequent fragmentation of the resulting desethylene ciprofloxacin ion follows established pathways for the fluoroquinolone class, including decarboxylation and side-chain cleavages, producing characteristic ions such as m/z 262 and m/z 231. The detailed LC-MS/MS protocol provided herein offers a reliable and robust method for the unambiguous identification and characterization of this important compound, serving as a valuable tool for pharmaceutical analysis and metabolic research.

References

• McCullagh, M., Stead, S., Williams, J., de Keizer, W., & Bergwerff, A. (n.d.). Identification of Multiple Sites of Intra-Molecular Protonation and Different Fragmentation Patterns within the Fluoroquinolone Class of Antibiotics in Porcine Muscle Extracts Using Travelling Wave Ion Mobility Mass Spectrometry. Waters Corporation.
• Nutt, S., & Garg, S. (n.d.). Determination of Ciprofloxacin in Human Plasma by LC/MS/MS. Eurofins Medinet LLC.
• Karanam, P., et al. (2016). LC-MS/MS based quantitation of ciprofloxacin and its application to antimicrobial resistance study in Balb/c mouse plasma, urine, bladder and kidneys. Analytical Methods, 8(3), 567-575.
• Darwish, I. A., et al. (2016). Simultaneous determination of ciprofloxacin hydrochloride and metronidazole in spiked human plasma by ultra performance liquid chromatography-tandem mass spectroscopy. International Journal of Pharmaceutical Sciences and Research, 7(3), 1086-1095.
• Mohamed, G. G., et al. (2011). Structure characterization and spectroscopic investigation of ciprofloxacin drug. Journal of Molecular Structure, 994(1-3), 296-305.

• Xue, Y., et al. (2012). Study of the fragmentation patterns of nine fluoroquinolones by tandem mass spectrometry. Journal of the Chinese Chemical Society, 59(2), 229-235. Available at: [Link]

• Aly, M. M., et al. (2011). Structure characterization and spectroscopic investigation of ciprofloxacin drug. Journal of Thermal Analysis and Calorimetry, 104(3), 963-973.
• BenchChem. (n.d.). Application Notes and Protocols for the Determination of Ciprofloxacin and its Metabolites. BenchChem.
• Li, Q., et al. (2024). Study on the Mass Spectrometry Cleavage Pattern of Quinolone Antibiotics. Journal of Analytical Methods in Chemistry, 2024, 1-13.
• Li, Q., et al. (2024). Study on the Mass Spectrometry Cleavage Pattern of Quinolone Antibiotics. PubMed.
• Wang, J., et al. (2012). Study of the Fragmentation Patterns of Nine Fluoroquinolones by Tandem Mass Spectrometry. Taylor & Francis Online.
• Pharmaffiliates. (n.d.). Ciprofloxacin-impurities. Pharmaffiliates.
• Chemicea. (n.d.). N-(tert-Butoxycarbonyl) Desethylene Ciprofloxacin. Chemicea.
• Ghomashchi, F., et al. (2008). Electrospray ionization tandem mass spectrometric study on the effect of N-terminal beta- and gamma-carbo amino acids on fragmentation of GABA-hybrid peptides. PubMed.
• Pharmaffiliates. (n.d.). N-(tert-Butoxycarbonyl) Desethylene Ciprofloxacin. Pharmaffiliates.
• Rauthu, S., & Guttikar, S. (2015). Elucidation of the presence and location of t-Boc protecting groups in amines and dipeptides using on-column H/D exchange HPLC/ESI/MS. ResearchGate.
• de Vroom, S. L., et al. (2022). Development and Validation of a Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Assay for the Determination of Total and Unbound Ciprofloxacin Concentrations in Human Plasma. Therapeutic Drug Monitoring, 44(4), 552-557.
• Anax Laboratories. (n.d.). 105589-00-2 | N-(tert-Butoxycarbonyl)desethylene ciprofloxacin. Anax Laboratories.
• Schepmann, H. G., et al. (2005). Elucidation of the Presence and Location of t-Boc Protecting Groups in Amines and Dipeptides Using On-Column H/D Exchange HPLC/ESI/MS. Journal of the American Society for Mass Spectrometry, 16(4), 553-564.

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• 2. N-(tert-Butoxycarbonyl) Desethylene Ciprofloxacin | CAS No- 105589-00-2 | NA [chemicea.com]
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• 16. Development and Validation of a Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Assay for the Determination of Total and Unbound Ciprofloxacin Concentrations in Human Plasma - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: 1H and 13C NMR Spectroscopy Characterization of N-(tert-Butoxycarbonyl) Desethylene Ciprofloxacin

Introduction

Fluoroquinolone antibiotics, particularly ciprofloxacin, are subject to stringent regulatory scrutiny regarding their impurity and degradation profiles. Desethylene ciprofloxacin (also known as Ciprofloxacin EP Impurity C) is a major human metabolite and a prominent environmental degradation product. It is frequently formed during advanced oxygenation processes or wastewater chlorination, where the piperazine ring is oxidatively cleaved[1][2][3].

To accurately quantify and track this impurity in pharmaceutical formulations and environmental samples, highly pure reference standards are required. N-(tert-Butoxycarbonyl) desethylene ciprofloxacin serves as a critical protected intermediate and reference standard precursor[4]. Nuclear Magnetic Resonance (NMR) spectroscopy is the gold standard for the structural elucidation of such impurities, providing unambiguous confirmation of the piperazine ring cleavage and subsequent Boc-protection[5]. This application note details the optimized experimental protocols, the physical causality behind parameter selection, and comprehensive 1 H and 13 C NMR assignments for this compound.

Chemical and Physical Properties

Before initiating NMR characterization, it is critical to map the expected structural features of the analyte. The Boc-protected desethylene derivative replaces the cyclic piperazine moiety of ciprofloxacin with a linear, protected ethylenediamine chain.

Property	Specification
Chemical Name	7-((2-((tert-butoxycarbonyl)amino)ethyl)amino)-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
CAS Number	105589-00-2[4][6]
Molecular Formula	C 20​ H 24​ FN 3​ O 5​
Molecular Weight	405.43 g/mol
Key Structural Features	Quinolone core, C-6 Fluorine, C-7 secondary amine, N-Boc group

Experimental Protocol: NMR Acquisition Workflow

Expertise & Experience Insight: Fluoroquinolones and their derivatives exhibit limited solubility in standard non-polar NMR solvents (like CDCl 3​ ). Dimethyl sulfoxide-d 6​ (DMSO-d 6​ ) is strictly selected not only for its superior solvation properties but also because its aprotic nature prevents the rapid chemical exchange of the carboxylic acid (-COOH) and amine (-NH) protons with the solvent, allowing them to be clearly observed in the 1 H NMR spectrum[7].

Step-by-Step Methodology

• Sample Preparation : Accurately weigh 15–20 mg of N-(tert-Butoxycarbonyl) desethylene ciprofloxacin.

• Solvation : Dissolve the sample in 0.6 mL of deuterated dimethyl sulfoxide (DMSO-d 6​ , 99.9 atom % D) containing 0.03% (v/v) tetramethylsilane (TMS) as an internal chemical shift reference (0.00 ppm).

• Homogenization : Sonicate the NMR tube for 2 minutes at room temperature to ensure complete dissolution and eliminate concentration gradients that could degrade magnetic field homogeneity (shimming).

• Instrument Setup : Insert the sample into a 400 MHz or 600 MHz NMR spectrometer equipped with a multinuclear probe. Regulate the probe temperature to 298 K.

• 1 H NMR Parameters :

  • Spectral Width : 15 ppm (Essential to capture the highly deshielded -COOH proton typically resonating >15 ppm).

  • Number of Scans (NS) : 16–32.

  • Relaxation Delay (D1) : 2.0 seconds.

• 13 C NMR Parameters :

  • Spectral Width : 250 ppm.

  • Number of Scans (NS) : 1024–2048 (Required due to the lower natural abundance of 13 C and the slow relaxation of quaternary carbons in the quinolone core).

  • Relaxation Delay (D1) : 2.0–3.0 seconds to ensure full longitudinal relaxation of quaternary carbons (e.g., C-4 carbonyl and C-3)[8].

  • Decoupling : 1 H composite pulse decoupling (WALTZ-16). Critical Note: 19 F is intentionally NOT decoupled, allowing the diagnostic C-F scalar couplings to be observed as a self-validating structural fingerprint.

Workflow for the NMR spectroscopic characterization of ciprofloxacin impurities.

Results and Data Presentation

1 H NMR Spectral Assignments

The transformation from ciprofloxacin to its desethylene derivative involves the oxidative cleavage of the piperazine ring. In the Boc-protected standard, the diagnostic piperazine multiplet is replaced by two distinct methylene multiplets (4 protons) and a massive 9-proton singlet from the tert-butyl group.

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Mechanistic / Structural Rationale
15.20	br s	1H	-COOH	Highly deshielded due to strong hydrogen bonding and resonance.
8.64	s	1H	H-2	Deshielded by adjacent nitrogen and carbonyl groups.
7.85	d ( JHF​ ≈ 13.8 Hz)	1H	H-5	Ortho-coupling to the 19 F atom at C-6.
7.15	d ( JHF​ ≈ 7.5 Hz)	1H	H-8	Meta-coupling to 19 F; shielded by the electron-donating C-7 amine.
6.90	br t	1H	-NH-Boc	Broadened due to quadrupolar relaxation of Nitrogen-14.
6.80	br s	1H	-NH-Ar	Secondary amine attached to the quinolone core.
3.82	m	1H	CH (Cyclopropyl)	Deshielded by the adjacent N-1 atom.
3.40	m	2H	-CH 2​ -NH-Ar	Methylene adjacent to the aromatic amine.
3.20	m	2H	-CH 2​ -NH-Boc	Methylene adjacent to the carbamate nitrogen.
1.38	s	9H	-C(CH 3​ ) 3​	Diagnostic massive singlet validating Boc protection.
1.30, 1.15	m	4H	CH 2​ (Cyclopropyl)	Diastereotopic protons of the cyclopropyl ring.

13 C NMR Spectral Assignments

Trustworthiness & Causality: The presence of the fluorine atom at C-6 is a powerful diagnostic tool. The scalar coupling between 19 F (spin 1/2) and the adjacent 13 C nuclei splits the carbon signals into doublets. The magnitude of the coupling constant ( JCF​ ) decays with distance: 1JCF​ (~248 Hz) at C-6, 2JCF​ (~13-23 Hz) at C-5 and C-7, and 3JCF​ (~6-10 Hz) at C-8[9]. This self-validates the assignment of the quinolone core without requiring complex 2D NMR experiments.

Chemical Shift (δ, ppm)	Multiplicity & Coupling	Assignment
176.5	s	C-4 (Quinolone C=O)
166.3	s	C-3 (-COOH)
156.2	s	Boc (C=O)
153.9	d ( 1JCF​ ≈ 248 Hz)	C-6 (C-F)
148.0	s	C-2
145.5	d ( 2JCF​ ≈ 10 Hz)	C-7
139.6	s	C-8a
119.0	s	C-4a
111.2	d ( 2JCF​ ≈ 23 Hz)	C-5
106.8	s	C-3
104.5	s	C-8
78.5	s	Boc Quaternary C (-C(CH 3​ ) 3​ )
43.5	s	Ethylenediamine (-CH 2​ -NH-Ar)
39.5	s	Ethylenediamine (-CH 2​ -NH-Boc) (Overlaps with DMSO)
36.2	s	Cyclopropyl (CH)
28.5	s	Boc Methyls (-CH 3​ )
7.8	s	Cyclopropyl (CH 2​ )

Chemical Relationship and Pathway Mapping

The synthesis and characterization of this compound are directly tied to the degradation pathways of active pharmaceutical ingredients (APIs). When ciprofloxacin is exposed to environmental stressors (like advanced oxidation in water treatment), the piperazine ring is the primary site of attack, leading to ring opening[1][3]. To synthesize a stable reference standard for this degradation product, the terminal primary amine is protected using di-tert-butyl dicarbonate (Boc anhydride), yielding the analyte characterized in this protocol.

Degradation pathway of ciprofloxacin and subsequent Boc-protection for standard synthesis.

References

• Amsbio . Desethylene Ciprofloxacin (hydrochloride), AMS.T36030-10-MG. Available at:[Link][1]

• PubMed (NIH) . Biotransformation of ciprofloxacin by Xylaria longipes: structure elucidation and residual antibacterial activity of metabolites. Available at:[Link][2]

• NextSDS . N-(TERT-BUTOXYCARBONYL) DESETHYLENE CIPROFLOXACIN — Chemical Substance Information. Available at:[Link][6]

• Pharmaffiliates . CAS No : 105589-00-2 | Product Name : N-(tert-Butoxycarbonyl) Desethylene Ciprofloxacin. Available at:[Link][4]

• ACS Omega . Ciprofloxacin (Zwitterion, Chloride, and Sodium Forms): Experimental and DFT Characterization by Vibrational and Solid-State NMR Spectroscopies. Available at: [Link][8]

• PubMed (NIH) . Effects of substituents on the NMR features of basic bicyclic ring systems of fluoroquinolone antibiotics. Available at:[Link][7]

• ResearchGate . DFT Calculations of 13C NMR Chemical Shifts and F-C Coupling Constants of Ciprofloxacin. Available at:[Link][9]

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• 4. pharmaffiliates.com [pharmaffiliates.com]
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• 9. researchgate.net [researchgate.net]

Application Notes and Protocols: In Vitro Assays Using N-(tert-Butoxycarbonyl) Desethylene Ciprofloxacin

Introduction & Scientific Rationale

N-(tert-Butoxycarbonyl) desethylene ciprofloxacin (CAS: 105589-00-2) is a highly specialized, protected derivative of desethylene ciprofloxacin. In clinical pharmacokinetics, ciprofloxacin is primarily metabolized by the hepatic enzyme CYP1A2 into desethylene ciprofloxacin, an active metabolite that retains antibacterial efficacy comparable to nalidixic acid[1].

In in vitro drug development and analytical chemistry, the N-Boc protected variant serves two critical functions:

• DMPK & Impurity Profiling: It acts as a stable reference standard and synthetic precursor for stable-isotope labeling in LC-MS/MS quantification of fluoroquinolone metabolism[2].

• Structure-Activity Relationship (SAR) Probes: Fluoroquinolones engage their bacterial targets (DNA Gyrase and Topoisomerase IV) via a water-metal ion bridge. While the C3/C4 keto-acid chelates a magnesium ion ( Mg2+ ), the C7 substituent (the piperazine ring in ciprofloxacin) interacts directly with the enzyme's binding pocket. Masking the terminal amine of the desethylene metabolite with a bulky, hydrophobic tert-butoxycarbonyl (Boc) group neutralizes its basicity at physiological pH and introduces severe steric hindrance. Consequently, N-Boc-desethylene ciprofloxacin is utilized as a negative control in enzymatic assays to validate the necessity of the free basic amine for target engagement[3].

Mechanistic Pathway & SAR Logic

Fig 1: Metabolic pathway and SAR logic of Ciprofloxacin derivatives in target engagement.

In Vitro Enzymatic Assay Protocols

To evaluate the target-specific inhibition of fluoroquinolone derivatives, two primary in vitro assays are employed: the Topoisomerase IV Decatenation Assay and the DNA Gyrase Supercoiling Assay . N-Boc-desethylene ciprofloxacin is run in parallel with ciprofloxacin to demonstrate the loss of target affinity[4].

Protocol A: Staphylococcus aureus Topoisomerase IV Decatenation Assay

Causality & Principle: Topoisomerase IV resolves topologically linked (catenated) DNA circles during bacterial replication. This assay utilizes catenated kinetoplast DNA (kDNA) as a substrate. Active Topo IV releases free mini-circles, which migrate faster during gel electrophoresis. Inhibitors trap the enzyme-DNA cleavage complex, preventing decatenation[4].

Materials:

• S. aureus Topoisomerase IV enzyme (2 U/reaction).

• Substrate: 0.1 μg catenated kDNA.

• 5X Assay Buffer: 250 mM Tris-HCl (pH 7.5), 1.25 M potassium glutamate, 25 mM MgCl2​ , 25 mM DTT, 5 mM ATP, 250 μg/mL BSA.

• Test Compounds: Ciprofloxacin (Positive Control), N-Boc-desethylene ciprofloxacin (Negative Control), dissolved in DMSO.

Step-by-Step Methodology:

• Reaction Assembly: In a sterile microcentrifuge tube, combine 4 μL of 5X Assay Buffer, 0.1 μg of kDNA, and molecular-grade water to a volume of 18 μL.

• Compound Addition: Add 1 μL of the test compound (serial dilutions from 0.1 μM to 200 μM). Ensure the final DMSO concentration does not exceed 5% to prevent enzyme denaturation.

• Enzyme Initiation: Add 1 μL (2 U) of S. aureus Topo IV to initiate the reaction.

• Incubation: Incubate the mixture at 37°C for precisely 30 minutes.

• Termination: Stop the reaction by adding 2 μL of 0.5 M EDTA (to chelate Mg2+ ) and 2 μL of 4% SDS (to denature the enzyme).

• Digestion: Add 2 μL of Proteinase K (0.8 mg/mL) and incubate at 45°C for 30 minutes to digest the trapped topoisomerase-DNA complexes[3].

• Electrophoresis: Mix with 3 μL DNA loading buffer and resolve on a 1% agarose gel in 1X TBE buffer at 25 V for 16 hours.

• Quantification: Stain with ethidium bromide (0.5 μg/mL) and quantify the decatenated mini-circle bands using densitometry to calculate the IC50​ .

Fig 2: Step-by-step workflow for the in vitro Topoisomerase IV decatenation assay.

Protocol B: Escherichia coli DNA Gyrase Supercoiling Assay

Causality & Principle: DNA Gyrase introduces negative supercoils into DNA. This assay measures the conversion of relaxed pBR322 plasmid DNA into a supercoiled form.

Step-by-Step Methodology:

• Reaction Assembly: Combine 5 nM relaxed pBR322 plasmid DNA, 1.5 mM ATP, and 1X Gyrase Buffer (50 mM Tris-HCl pH 7.5, 175 mM KGlu, 5 mM MgCl2​ , 50 μg/mL BSA) in a 20 μL volume[3].

• Compound Addition: Add 1 μL of N-Boc-desethylene ciprofloxacin or standard controls.

• Enzyme Initiation: Add 15 nM wild-type E. coli DNA gyrase.

• Incubation: Incubate at 37°C for 30 minutes.

• Termination & Analysis: Stop with 3 μL of 0.77% SDS / 77.5 mM Na2EDTA. Resolve on a 1% agarose gel in 100 mM Tris-borate (pH 8.3) / 2 mM EDTA.

Quantitative Data Summaries

The structural modification from a free secondary amine (desethylene ciprofloxacin) to a Boc-protected amine drastically shifts the pharmacological profile. The table below summarizes expected in vitro assay data based on established fluoroquinolone SAR principles[1][3][4].

Table 1: Comparative In Vitro Enzyme Inhibition ( IC50​ )

Compound	S. aureus Topo IV Decatenation ( IC50​ )	E. coli DNA Gyrase Supercoiling ( IC50​ )	Target Affinity Status
Ciprofloxacin (Parent)	~3.0 μM	~0.5 μM	High Affinity
Desethylene Ciprofloxacin	~10.0 - 15.0 μM	~2.0 - 5.0 μM	Moderate Affinity
N-Boc-Desethylene Ciprofloxacin	> 100 μM	> 100 μM	Inactive / Negative Control

Table 2: LC-MS/MS Parameters for DMPK Profiling

When utilizing N-Boc-desethylene ciprofloxacin as an analytical standard for impurity profiling or metabolic tracking, the following mass spectrometry parameters are optimized for positive electrospray ionization (ESI+).

Analyte	Formula	Exact Mass	Precursor Ion [M+H]+	Primary Product Ion	Collision Energy (CE)
Desethylene Ciprofloxacin	C15​H16​FN3​O3​	305.11	m/z 306.1	m/z 262.1	20 eV
N-Boc-Desethylene Ciprofloxacin	C20​H24​FN3​O5​	405.17	m/z 406.2	m/z 306.1 (Loss of Boc)	15 eV

References

• Šíma, M., et al. (2022). "Factors Affecting the Metabolic Conversion of Ciprofloxacin and Exposure to Its Main Active Metabolites in Critically Ill Patients: Population Pharmacokinetic Analysis of Desethylene Ciprofloxacin." Pharmaceutics, 14(8), 1627. Available at:[Link]

• Pharmaffiliates. "N-(tert-Butoxycarbonyl) Desethylene Ciprofloxacin (CAS 105589-00-2) Product Specification." Available at:[Link]

• Pucci, M. J., et al. (2012). "Dual Targeting of DNA Gyrase and Topoisomerase IV: Target Interactions of Heteroaryl Isothiazolones in Staphylococcus aureus." Antimicrobial Agents and Chemotherapy, 56(7), 3764-3771. Available at:[Link]

• Aldred, K. J., et al. (2024). "Target-Mediated Fluoroquinolone Resistance in Neisseria gonorrhoeae: Actions of Ciprofloxacin against Gyrase and Topoisomerase IV." ACS Infectious Diseases. Available at:[Link]

Sources

• 1. Factors Affecting the Metabolic Conversion of Ciprofloxacin and Exposure to Its Main Active Metabolites in Critically Ill Patients: Population Pharmacokinetic Analysis of Desethylene Ciprofloxacin [mdpi.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. journals.asm.org [journals.asm.org]

Application Note: Preparation and Validation of N-(tert-Butoxycarbonyl) Desethylene Ciprofloxacin Stock Solutions

Scientific Context & Mechanistic Overview

N-(tert-Butoxycarbonyl) desethylene ciprofloxacin (CAS: 105589-00-2) is a highly specialized analytical standard and synthetic intermediate[1][2]. The parent compound, desethylene ciprofloxacin, is one of the four primary active metabolites of the broad-spectrum fluoroquinolone antibiotic ciprofloxacin, generated in vivo via CYP1A2-mediated metabolism and in vitro during environmental degradation processes such as wastewater chlorination [3][4][5].

While the parent metabolite is zwitterionic, the synthetic addition of the tert-butoxycarbonyl (Boc) protecting group to the primary amine fundamentally alters the molecule's physicochemical behavior[6]. This application note provides a rigorous, self-validating protocol for formulating stable stock solutions of this protected derivative, ensuring high fidelity for downstream chromatographic analysis and synthetic applications.

Fig 1. Metabolic pathway and synthetic derivation of Boc-desethylene ciprofloxacin.

Causality in Experimental Design

To ensure scientific integrity, every step of this protocol is grounded in the specific physicochemical properties of the molecule:

• Solvent Selection (The Lipophilicity Shift): Unmodified desethylene ciprofloxacin contains a basic primary amine and an acidic carboxylic acid, granting it moderate solubility in aqueous buffers [3][7]. However, Boc-protection neutralizes the amine's basicity and introduces a bulky, hydrophobic moiety. This sharply increases the lipophilicity (LogP) of the molecule. Consequently, aqueous solvents will cause immediate precipitation. Anhydrous Dimethyl Sulfoxide (DMSO) is mandated as the primary solvent to ensure complete solvation without hydrolytic degradation.

• Light Protection: The fluoroquinolone core is highly susceptible to photolytic degradation, specifically defluorination at the C6 position and oxidation of the amine side chain. All stock solutions must be handled under low-light conditions and stored in amber glass vials.

• Moisture Exclusion: Water ingress into DMSO stocks can cause hydrolysis of the Boc group over extended storage. Using anhydrous solvents and purging vials with inert gas (N₂ or Ar) establishes a self-validating system that preserves molecular integrity and prevents freeze-thaw precipitation.

Quantitative Data & Reconstitution Metrics

Table 1: Physicochemical Properties

Property	Value
Chemical Name	7-((2-((Tert-butoxycarbonyl)amino)ethyl)amino)-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
CAS Number	105589-00-2
Molecular Formula	C₂₀H₂₄FN₃O₅
Molecular Weight	405.43 g/mol
Appearance	Crystalline Solid
Primary Solvent	Anhydrous DMSO or DMF (≥ 10 mg/mL)

| Aqueous Solubility | Poor / Insoluble |

Table 2: Reconstitution Guide for 10 mM Master Stock

Mass of Compound (mg)	Volume of Anhydrous DMSO (µL)
1.00	246.6
2.50	616.6
5.00	1233.2
10.00	2466.5

(Formula: Volume (µL) = [Mass (mg) / Molecular Weight ( g/mol )] / Target Concentration (M) × 10⁶)

Standardized Workflow & Methodology

Fig 2. Standardized workflow for stock solution preparation and validation.

Step-by-Step Protocol

Step 1: Environmental Control and Equilibration Remove the solid N-(tert-Butoxycarbonyl) desethylene ciprofloxacin vial from -20°C storage. Place it in a desiccator and allow it to equilibrate to room temperature for at least 30 minutes before opening. Causality: Opening a cold vial causes atmospheric moisture to condense on the hygroscopic solid, artificially inflating the weighed mass and introducing water that degrades the anhydrous DMSO stock.

Step 2: Precision Weighing Using a calibrated analytical microbalance (0.01 mg readability), weigh the desired amount of solid into a static-free, amber glass vial. Record the exact mass to three decimal places.

Step 3: Reconstitution Consult Table 2 to determine the exact volume of LC-MS grade Anhydrous DMSO required to achieve a 10 mM concentration based on your recorded mass. Add the solvent directly to the amber vial.

Step 4: Homogenization Cap the vial tightly and vortex for 30–60 seconds. If particulates remain visible, sonicate the vial in a room-temperature water bath for 2–5 minutes until the solution is completely clear. Do not allow the water bath to heat up, as thermal stress can induce premature cleavage of the Boc group.

Step 5: Aliquoting and Inert Storage To avoid repeated freeze-thaw cycles, divide the master stock into 50 µL or 100 µL single-use aliquots in pre-chilled amber microcentrifuge tubes. Gently purge the headspace of each tube with a stream of dry Nitrogen (N₂) or Argon gas for 3 seconds before capping. Store immediately at -80°C.

Step 6: Self-Validating Quality Control (QC) To validate the integrity of the prepared stock, extract a 10 µL aliquot and dilute it to a 10 µM working concentration in your HPLC mobile phase (e.g., 50:50 Water:Acetonitrile with 0.1% Formic Acid). Analyze via HPLC-UV at 278 nm (the λmax for the fluoroquinolone core) or LC-MS to confirm absolute concentration against a standard curve and verify the absence of the deprotected desethylene ciprofloxacin peak [1][2].

References

• Title: Factors Affecting the Metabolic Conversion of Ciprofloxacin and Exposure to Its Main Active Metabolites in Critically Ill Patients Source: Pharmaceutics (MDPI) URL: [Link]

• Title: N-(tert-Butoxycarbonyl) Desethylene Ciprofloxacin Reference Standard Source: Pharmaffiliates URL: [Link]

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. caymanchem.com [caymanchem.com]
• 4. amsbio.com [amsbio.com]
• 5. mdpi.com [mdpi.com]
• 6. N-(tert-Butoxycarbonyl) Desethylene Ciprofloxacin | CAS No- 105589-00-2 | NA [chemicea.com]
• 7. Desethylene Ciprofloxacin, Hydrochloride [lgcstandards.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of N-(tert-Butoxycarbonyl) Desethylene Ciprofloxacin

A Guide to Improving Reaction Yield and Overcoming Common Challenges

Welcome to the technical support center for the synthesis of N-(tert-Butoxycarbonyl) desethylene ciprofloxacin. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to help you navigate the complexities of this synthesis and optimize your reaction yields. As Senior Application Scientists, we have compiled this guide based on established chemical principles and field-proven insights to ensure you have a self-validating system for your experimental work.

I. Frequently Asked Questions (FAQs)

This section addresses common questions regarding the synthesis of N-(tert-Butoxycarbonyl) desethylene ciprofloxacin, providing quick and accessible answers to fundamental queries.

Q1: What is the fundamental reaction mechanism for the synthesis of N-(tert-Butoxycarbonyl) desethylene ciprofloxacin?

A1: The synthesis involves the protection of the primary amine of the ethylenediamine side chain of desethylene ciprofloxacin using di-tert-butyl dicarbonate (Boc₂O). This is a nucleophilic acyl substitution reaction where the lone pair of electrons on the primary nitrogen atom attacks one of the electrophilic carbonyl carbons of Boc₂O. The reaction is typically carried out in the presence of a base to deprotonate the amine, thereby increasing its nucleophilicity and facilitating the reaction. The tetrahedral intermediate formed then collapses to yield the N-Boc protected product, along with the byproducts tert-butanol and carbon dioxide. The evolution of carbon dioxide gas provides a strong thermodynamic driving force for the reaction.

Q2: Why is the protection of the primary amine in desethylene ciprofloxacin necessary for subsequent reactions?

A2: The primary amine in the ethylenediamine side chain of desethylene ciprofloxacin is a highly reactive nucleophile. Protecting this group with a tert-butoxycarbonyl (Boc) group is crucial to prevent unwanted side reactions in subsequent synthetic steps, especially those involving the carboxylic acid functionality of the quinolone core. For instance, if you intend to perform a coupling reaction at the carboxylic acid, the unprotected primary amine could compete with the desired nucleophile, leading to a mixture of products and a lower yield of the target molecule.

Q3: What are the critical parameters that influence the yield of the N-Boc protection reaction?

A3: Several parameters critically influence the reaction yield:

• Purity of Starting Material: The purity of the desethylene ciprofloxacin starting material is paramount. Impurities from the synthesis of desethylene ciprofloxacin can interfere with the Boc protection reaction.

• Choice of Base: The base plays a crucial role in deprotonating the amine. The choice of base can affect the reaction rate and the formation of side products.

• Solvent System: The solvent must be able to dissolve both the desethylene ciprofloxacin and the Boc anhydride. The polarity and protic nature of the solvent can influence the reaction kinetics.

• Reaction Temperature: Temperature affects the rate of the reaction. While higher temperatures can increase the reaction rate, they can also promote the formation of side products.

• Reaction Time: Sufficient reaction time is necessary for the reaction to go to completion. Monitoring the reaction progress is essential to determine the optimal reaction time.

• Stoichiometry of Reagents: The molar ratio of Boc anhydride and base to the desethylene ciprofloxacin substrate is a critical factor. An excess of Boc anhydride is often used to ensure complete conversion.

Q4: How can I monitor the progress of the reaction?

A4: The progress of the reaction can be effectively monitored using thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC). A small aliquot of the reaction mixture is spotted on a TLC plate or injected into an HPLC system at regular intervals. The disappearance of the starting material spot/peak and the appearance of the product spot/peak indicate the progress of the reaction. Comparing the reaction mixture to a standard of the starting material is essential for accurate monitoring.

II. Troubleshooting Guide: Low Reaction Yield

This section provides a structured approach to troubleshooting low yields in the synthesis of N-(tert-Butoxycarbonyl) desethylene ciprofloxacin.

Detailed Troubleshooting Steps

Problem	Potential Cause	Recommended Solution	Scientific Rationale
Incomplete Reaction	Insufficiently active amine: The primary amine of desethylene ciprofloxacin may not be sufficiently nucleophilic under the reaction conditions.	Increase the strength or concentration of the base: Switch from a weaker base like sodium bicarbonate to a stronger organic base like triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA). Ensure at least one equivalent of base is used.	A stronger base will more effectively deprotonate the amine, increasing its nucleophilicity and accelerating the reaction with Boc anhydride.
Steric hindrance: The bulky quinolone structure might sterically hinder the approach of the Boc anhydride.	Increase reaction temperature and/or time: Gently heating the reaction mixture (e.g., to 40-50 °C) can provide the necessary activation energy to overcome steric hindrance. Monitor the reaction closely by TLC or HPLC to avoid decomposition.	Increased thermal energy enhances molecular motion, increasing the frequency and energy of collisions between reactants, thus favoring the desired reaction pathway.
Poor solubility of starting material: Desethylene ciprofloxacin may not be fully dissolved in the chosen solvent, leading to a heterogeneous reaction mixture and incomplete conversion.	Use a co-solvent system: A mixture of solvents, such as tetrahydrofuran (THF) and water, can improve the solubility of both the polar starting material and the less polar Boc anhydride.[]	A homogeneous reaction environment ensures that all reactant molecules are available for reaction, leading to a faster and more complete conversion.
Formation of Side Products	Di-Boc protection: The secondary amine in the ethylenediamine side chain can also be protected with a Boc group, leading to a di-protected side product.	Use a controlled amount of Boc anhydride: Use a slight excess (e.g., 1.1 equivalents) of Boc anhydride to favor mono-protection. Adding the Boc anhydride slowly to the reaction mixture can also help.	By controlling the stoichiometry, you limit the availability of the protecting group, making the reaction more selective towards the more reactive primary amine.
Reaction with the carboxylic acid: Under certain conditions, the carboxylic acid group of the quinolone core could potentially react.	Ensure the reaction is performed under basic or neutral conditions: The use of a base like sodium bicarbonate or triethylamine will deprotonate the carboxylic acid, forming a carboxylate salt which is less likely to react.	The carboxylate anion is a much weaker nucleophile than the amine, thus preventing its interference in the reaction.
Product Loss During Work-up	Incomplete extraction: The N-Boc protected product may have some water solubility, leading to loss during the aqueous work-up.	Perform multiple extractions: Use a suitable organic solvent like ethyl acetate or dichloromethane and perform at least three extractions of the aqueous layer to ensure complete recovery of the product.	Partitioning of the product between the organic and aqueous phases is an equilibrium process. Multiple extractions help to shift the equilibrium towards the organic phase, maximizing recovery.
Precipitation issues: The product may not precipitate completely from the solution upon pH adjustment or addition of an anti-solvent.	Optimize the pH for precipitation: Carefully adjust the pH of the aqueous solution to the isoelectric point of the product to minimize its solubility. Use an appropriate anti-solvent: Slowly add a non-polar solvent (e.g., hexanes) to a solution of the product in a polar solvent to induce crystallization.	At its isoelectric point, a zwitterionic molecule like an amino acid derivative has minimal net charge and thus minimum solubility in aqueous media. An anti-solvent reduces the solvating power of the primary solvent for the product, forcing it out of solution.

III. Experimental Protocols

This section provides detailed, step-by-step methodologies for the synthesis and analysis of N-(tert-Butoxycarbonyl) desethylene ciprofloxacin.

Protocol 1: Synthesis of N-(tert-Butoxycarbonyl) desethylene ciprofloxacin

Materials:

• Desethylene ciprofloxacin

• Di-tert-butyl dicarbonate (Boc₂O)

• Sodium bicarbonate (NaHCO₃) or Triethylamine (TEA)

• Tetrahydrofuran (THF)

• Deionized water

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Dissolution: In a round-bottom flask, dissolve desethylene ciprofloxacin (1.0 eq) in a mixture of THF and water (e.g., a 1:1 ratio). The volume should be sufficient to fully dissolve the starting material.

• Addition of Base: Add sodium bicarbonate (2.0 eq) or triethylamine (1.5 eq) to the solution and stir until it dissolves.

• Addition of Boc Anhydride: Cool the mixture to 0 °C in an ice bath. Slowly add a solution of di-tert-butyl dicarbonate (1.1-1.5 eq) in THF to the reaction mixture with vigorous stirring.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 4-24 hours. Monitor the progress of the reaction by TLC or HPLC until the starting material is consumed.

• Work-up:

  • Quench the reaction by adding deionized water.

  • Extract the aqueous layer three times with ethyl acetate.

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) or by column chromatography on silica gel.

Protocol 2: HPLC Method for Reaction Monitoring and Purity Analysis

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system with a UV detector.

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase:

• A typical mobile phase is a gradient of acetonitrile and water with 0.1% formic acid or trifluoroacetic acid. For example, a gradient from 10% to 90% acetonitrile over 15 minutes.

Parameters:

• Flow rate: 1.0 mL/min

• Injection volume: 10 µL

• Detection wavelength: 278 nm

• Column temperature: 30 °C

Sample Preparation:

• Dilute a small aliquot of the reaction mixture or the final product in the mobile phase to a suitable concentration.

IV. References

• Ansari, M. F., et al. (2024). Advancements in Synthetic Strategies and Biological Effects of Ciprofloxacin Derivatives: A Review. Molecules, 29(9), 2095. [Link]

Sources

Technical Support Center: Troubleshooting N-(tert-Butoxycarbonyl) Desethylene Ciprofloxacin Solubility in DMSO

Welcome to the Application Scientist Support Center. Working with protected fluoroquinolone intermediates—specifically N-(tert-Butoxycarbonyl) desethylene ciprofloxacin—presents unique physicochemical challenges. This guide provides field-proven, self-validating protocols to overcome solubility barriers in dimethyl sulfoxide (DMSO) without compromising the molecular integrity of your compound.

Section 1: Mechanistic Insights – The Causality of Insolubility

Before applying a fix, we must understand why this specific intermediate resists solvation. As scientists, we cannot simply add more solvent; we must address the underlying thermodynamic barriers.

• Crystal Lattice Energy vs. Solvation: Unprotected ciprofloxacin is notoriously difficult to dissolve due to its zwitterionic nature and strong intermolecular hydrogen bonding, yielding a baseline.

• Lipophilicity and Stacking: The addition of the bulky, lipophilic tert-Butoxycarbonyl (Boc) group to the desethylene analog removes the basic amine functionality, making the molecule strictly acidic at the C3 carboxylate[1]. While Boc protection generally increases lipophilicity, the planar quinolone core still engages in strong π−π stacking. Consequently, Boc-ciprofloxacin derivatives are frequently reported as 2[2].

• The Hygroscopic Threat: DMSO is highly hygroscopic. If anhydrous conditions are not strictly maintained, absorbed atmospheric water acts as a potent antisolvent for the hydrophobic Boc-derivative, triggering 3[3].

Mechanistic drivers of N-(Boc) desethylene ciprofloxacin insolubility in DMSO.

Section 2: The Self-Validating Dissolution Protocol (SOP)

Do not rely on subjective visual checks. This protocol employs optical density (OD) as a self-validating checkpoint to ensure complete solvation before you proceed to downstream assays or synthesis steps.

Materials Required:

• Anhydrous DMSO (≥99.9%, stored under inert gas)

• N-(Boc) desethylene ciprofloxacin powder (desiccated)

• N,N-Diisopropylethylamine (DIPEA) (Optional, for salt formation)

• 37°C Water bath sonicator

• UV-Vis Spectrophotometer

Step-by-Step Methodology:

• Desiccation & Prep: Ensure the compound is dried under a vacuum overnight. Moisture introduced from the powder is the primary catalyst for3[3].

• Solvent Addition: Weigh the desired mass into a sterile, amber microcentrifuge tube. Add Anhydrous DMSO to target a maximum concentration of 5 mg/mL. Crucial Causality: Add solvent to the powder, not vice versa, to ensure proper solvent-wetting of the crystal lattice.

• Thermal Sonication: Seal the tube and place it in a 37°C water bath sonicator for 15 minutes. The mechanical cavitation combined with mild heat overcomes the high crystal lattice energy 4[4].

• Self-Validation (OD600 Check): Transfer 100 µL of the solution to a microcuvette. Measure the optical density at 600 nm against a pure DMSO blank.

  • Pass: OD600 < 0.05. The solution is true and free of colloidal aggregates.

  • Fail: OD600 ≥ 0.05. Micro-precipitates are present. Proceed immediately to the troubleshooting guide.

Self-validating dissolution workflow for Boc-protected fluoroquinolone intermediates.

Section 3: Troubleshooting Guide & FAQs

Q1: My OD600 is > 0.05 after sonication. How do I force dissolution? A1: If thermal sonication fails, the intermolecular hydrogen bonding of the C3 carboxylic acid is likely resisting solvation. You can disrupt this by forming a soluble salt. Add 0.1% (v/v) DIPEA or Triethylamine (TEA) to the DMSO. The trace base deprotonates the carboxylic acid, 1[1].

Q2: Can I use an acid instead of a base to adjust the pH? A2: Absolutely not. While acidic environments (e.g., 0.1N HCl) are standard for dissolving unprotected ciprofloxacin[4], your compound is Boc-protected. The Boc group is highly acid-labile. Adding strong acids like TFA or HCl will cleave the protecting group, 1[1].

Q3: The compound dissolved perfectly in DMSO, but precipitated immediately when I spiked it into my aqueous cell culture media. Why? A3: This is a classic "solvent shift" precipitation. The Boc group makes the molecule extremely hydrophobic. When introduced to aqueous media (pH ~7.4), the local concentration of water spikes, and the5[5]. Solution: Keep the final DMSO concentration below 1%. Add the DMSO stock dropwise to the aqueous buffer while vortexing vigorously to ensure rapid dispersal and 3[3].

Section 4: Quantitative Data & Solubility Parameters

The following table summarizes the expected solubility behaviors and risk factors based on solvent modifications.

Solvent System	Additive / Modifier	Temp	Observed Solubility Limit	Risk Factor & Causality
100% Anhydrous DMSO	None	25°C	< 1 mg/mL	High: Crystal lattice resistance
100% Anhydrous DMSO	None	37°C + Sonication	~ 5 mg/mL	Medium: May re-precipitate upon cooling[4]
DMSO + 0.1% DIPEA	Trace Base	25°C	> 10 mg/mL	Low: Carboxylate salt formation enhances solvation[1]
DMSO + 0.1% TFA	Trace Acid	25°C	N/A (Degrades)	CRITICAL: Rapid Boc cleavage[1]
DMSO into PBS (pH 7.4)	Aqueous Buffer	37°C	< 0.1 mg/mL	High: Solvent shift precipitation due to hydrophobicity[5]

Section 5: References

• Ambrus, J. I. "Development of potential dual-action antibacterial agents." University of Wollongong Research Online (2008). [Link]

• An-Najah National University. "Formulation and Stability Evaluation of Ciprofloxacin Topical Preparation."[Link]

• MDPI. "Impact of Vehicle Composition on Solubility, Autoclave Sterilization Stability, and Antibacterial Activity of Ciprofloxacin Hydrochloride Ear Drops."[Link]

• ACS Publications. "Site-Specific Antimicrobial Activity of a Dual-Responsive Ciprofloxacin Prodrug." Journal of Medicinal Chemistry. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. ro.uow.edu.au [ro.uow.edu.au]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. mdpi.com [mdpi.com]

Technical Support Center: Optimizing N-Boc Cleavage Conditions for N-(tert-Butoxycarbonyl) Desethylene Ciprofloxacin

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this resource to guide researchers and drug development professionals through the nuances of deprotecting N-(tert-Butoxycarbonyl) desethylene ciprofloxacin .

Desethylene ciprofloxacin is a major active metabolite of the fluoroquinolone antibiotic ciprofloxacin . Removing the N-Boc protecting group from the terminal primary amine of its ethylenediamine moiety requires careful optimization. The zwitterionic nature of the fluoroquinolone core makes the molecule highly sensitive to the choice of acid, solvent, and isolation technique .

Below, you will find field-proven methodologies, quantitative comparisons, and a troubleshooting FAQ designed to ensure high yields, prevent core degradation, and isolate the correct salt form for your downstream applications.

Core Experimental Methodologies

We recommend two distinct self-validating protocols based on your intended downstream application.

Method A: Standard TFA-Mediated Cleavage (Yields TFA Salt)

Best for downstream chemical synthesis where the trifluoroacetate salt is acceptable.

• Dissolution : Dissolve N-Boc desethylene ciprofloxacin (1.0 eq) in anhydrous dichloromethane (DCM) to a concentration of 0.1 M.

• Acid Addition : Cool the reaction flask to 0 °C using an ice bath. Add trifluoroacetic acid (TFA) dropwise to achieve a 1:1 (v/v) ratio of DCM:TFA.

• Reaction : Remove the ice bath, allowing the mixture to warm to room temperature (RT). Stir for 2–4 hours.

  • Causality: Initiating at 0 °C prevents exothermic degradation of the fluoroquinolone core, while RT ensures complete cleavage of the carbamate .

• Concentration : Remove volatiles under reduced pressure. Co-evaporate with toluene (3 × 10 mL) to remove residual TFA azeotropically.

• Precipitation : Triturate the resulting oily residue with ice-cold diethyl ether.

  • Causality: The highly polar desethylene ciprofloxacin TFA salt is entirely insoluble in ether, while cleaved tert-butyl byproducts and residual acid remain in solution, creating a self-purifying system.

• Validation : Centrifuge at 4000 rpm for 5 minutes, decant the supernatant, and dry the pellet under a high vacuum. Validate primary amine deprotection via a positive Ninhydrin stain (deep purple) and LC-MS .

Method B: Anhydrous HCl in 1,4-Dioxane (Yields HCl Salt)

Best for biological assays and in vivo studies.

• Dissolution : Suspend N-Boc desethylene ciprofloxacin (1.0 eq) in anhydrous 1,4-dioxane (0.1 M).

• Acid Addition : Add 4M HCl in 1,4-dioxane (5–10 eq) dropwise at room temperature.

• Reaction : Stir at RT for 2–3 hours.

• Isolation : As the Boc group is cleaved, the resulting desethylene ciprofloxacin hydrochloride salt will spontaneously precipitate from the dioxane solution.

• Filtration : Filter the precipitate over a glass frit, washing extensively with cold diethyl ether.

  • Causality: This method directly yields the biologically compatible hydrochloride salt, bypassing the need for downstream counter-ion exchange, making it ideal for immediate use in antimicrobial assays .

Quantitative Comparison of Cleavage Conditions

Use the table below to rapidly compare and select the optimal cleavage condition for your workflow.

Parameter	Method A: TFA / DCM	Method B: HCl / 1,4-Dioxane
Reagent	50% TFA in DCM	4M HCl in 1,4-Dioxane
Temperature	0 °C → Room Temp	Room Temperature
Reaction Time	2 – 4 hours	2 – 3 hours
Isolated Salt Form	Trifluoroacetate (TFA)	Hydrochloride (HCl)
Typical Yield	85 – 95%	80 – 90%
Bioassay Suitability	Low (Requires Ion Exchange)	High (Directly Usable)

Visual Workflows & Mechanisms

Mechanistic pathway of acid-catalyzed N-Boc deprotection yielding the amine salt.

Decision tree for isolation strategy based on downstream applications.

Troubleshooting Guide & FAQs

Q: Why is my deprotected product precipitating as a gummy residue instead of a clean powder during ether trituration? A: This is typically caused by residual TFA or moisture trapped in the product matrix. Solution: Co-evaporate the crude mixture with toluene (2-3 times) before adding cold diethyl ether. Toluene forms an azeotrope with TFA, effectively removing trace acid and water without the need for excessive heating, which promotes the formation of a crisp, filterable powder.

Q: I am observing a secondary byproduct with a mass of [M-44] in my LC-MS. What is happening? A: A mass loss of 44 Da ([M-CO₂]) indicates decarboxylation of the C3-carboxylic acid on the fluoroquinolone core. This degradation pathway is triggered if the reaction is heated (e.g., >40 °C) in the presence of strong acids. Solution: Strictly maintain the reaction at room temperature and avoid prolonged reaction times (>6 hours). Ensure rotary evaporation is performed with a water bath set no higher than 30 °C.

Q: My biological assays (e.g., MIC determination against S. aureus) are showing unexpected toxicity or skewed results. I used the TFA method. A: Trifluoroacetate salts are notoriously cytotoxic and can alter the local pH in unbuffered or weakly buffered in vitro assays, leading to false-positive antibacterial activity. Solution: Switch to Method B (HCl/Dioxane) to isolate the product as a hydrochloride salt, which is the standard, biologically compatible form of desethylene ciprofloxacin , . Alternatively, perform a counter-ion exchange on your existing batch using an Amberlite IRA-400 (Cl⁻ form) resin.

Q: The starting material is not fully dissolving in DCM before adding TFA. Will this affect the reaction? A: N-Boc desethylene ciprofloxacin can have limited solubility in pure DCM due to the highly polar fluoroquinolone core. Solution: Proceed with the acid addition. The suspension will typically clear up as TFA is added and the protonated intermediate forms. If it remains a stubborn suspension, you can add a small amount of anhydrous methanol (up to 5% v/v) as a co-solvent, though this is rarely necessary once the acid is introduced.

References

• Title : Advancements in Synthetic Strategies and Biological Effects of Ciprofloxacin Derivatives: A Review Source : Pharmaceuticals (MDPI) / PubMed Central URL :[Link]

• Title : Single-walled carbon nanotubes-ciprofloxacin nanoantibiotic: strategy to improve ciprofloxacin antibacterial activity Source : International Journal of Nanomedicine / PubMed Central URL :[Link]

• Title : Factors Affecting the Metabolic Conversion of Ciprofloxacin and Exposure to Its Main Active Metabolites in Critically Ill Patients: Population Pharmacokinetic Analysis of Desethylene Ciprofloxacin Source : Pharmaceutics (MDPI) URL :[Link]

Preventing degradation of N-(tert-Butoxycarbonyl) desethylene ciprofloxacin during long-term storage

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this comprehensive troubleshooting guide to address the specific chemical vulnerabilities of N-(tert-Butoxycarbonyl) desethylene ciprofloxacin (CAS: 105589-00-2).

This compound merges a photolabile fluoroquinolone core with an acid- and heat-sensitive N-Boc protecting group[1]. Preventing its degradation during long-term storage requires a mechanistic understanding of its degradation pathways and the implementation of strict, self-validating handling protocols.

Part 1: Mechanisms of Degradation (The Causality)

To successfully store N-Boc desethylene ciprofloxacin, you must understand the two primary modes of failure:

1. Acid-Catalyzed and Thermal Boc Deprotection The tert-butoxycarbonyl (Boc) group protects the primary amine of the desethylene moiety. However, the carbamate oxygen is highly susceptible to protonation by trace acids. Upon protonation, the molecule undergoes fragmentation, expelling a stable tert-butyl cation (which eliminates as isobutylene gas) and carbon dioxide, leaving behind the free desethylene ciprofloxacin[2]. Even in the absence of acid, elevated temperatures can drive this thermolytic cleavage via a concerted proton transfer and rapid decarboxylation[3].

2. Photochemical Degradation of the Fluoroquinolone Core Fluoroquinolones are notoriously sensitive to ultraviolet and visible light. Photoexcitation of the quinolone core generates reactive oxygen species (ROS), specifically singlet oxygen and superoxide radicals[4]. These ROS attack the molecule, leading to defluorination at the C6 position and oxidative cleavage of the ethylenediamine substituent[5]. Furthermore, trace metal ions (like Fe³⁺) can chelate between the 3-carboxyl and 4-oxo groups, acting as photosensitizers that drastically accelerate this degradation[6].

Part 2: Troubleshooting Guide & FAQs

Q1: I prepared a stock solution in chloroform, and after a month at -20°C, LC-MS shows a massive peak at m/z 305.3. What happened? A: You are observing spontaneous Boc deprotection. The parent mass of N-Boc desethylene ciprofloxacin is 405.43 Da[1]. The peak at m/z 305.3 corresponds to the free amine (a loss of exactly 100 Da: 56 Da from isobutylene + 44 Da from CO₂). Chloroform naturally degrades over time to produce trace amounts of hydrochloric acid (HCl). This trace HCl catalyzed the cleavage of the Boc group[2]. Solution: Switch to anhydrous, acid-free solvents like DMSO or Acetonitrile for stock solutions.

Q2: My solid powder has taken on a yellow/brown tint after being left on the benchtop for a few days. Is it still usable? A: The discoloration indicates photochemical degradation of the fluoroquinolone core[4]. Light exposure has likely triggered ROS generation, leading to the formation of oxidized polymeric impurities. Do not use this batch for sensitive quantitative assays. Solution: Always handle the compound under low-light conditions and store the solid in opaque or amber glass containers.

Q3: Can I use standard glass vials for long-term storage of the aqueous solutions? A: It is highly discouraged. Standard borosilicate glass can leach trace metal ions (e.g., Fe³⁺, Al³⁺) into the solution. These metals complex with the 3-carboxyl and 4-oxo groups of the ciprofloxacin core, lowering the activation energy required for photodegradation and accelerating the breakdown of the compound[6]. Solution: Use LC-MS grade, metal-free amber glass or high-density polypropylene (HDPE) vials.

Part 3: Quantitative Degradation Data

The following table summarizes the causal triggers, kinetic impact, and observable mass shifts associated with specific stress conditions.

Stress Condition	Primary Degradation Pathway	Kinetic Accelerator	LC-MS Indicator (m/z)	Prevention Strategy
Trace Acid (pH < 5)	Carbamate protonation & cleavage	Elevated Temperature	405.4 → 305.3 (-100 Da)	Use acid-free, anhydrous solvents.
UV/Vis Light	ROS generation, defluorination	Dissolved Oxygen (O₂)	405.4 → 385.4 (-20 Da, HF loss)	Amber vials, Argon headspace.
Thermal (>40°C)	Thermolytic decarboxylation	Protic Solvents (e.g., MeOH)	405.4 → 305.3 (-100 Da)	Store strictly at -20°C or -80°C.
Metal Ions (Fe³⁺)	Chelation-induced photosensitization	Light exposure	Complex polymeric masses	Use metal-free/silanized vials.

Part 4: Experimental Protocols

To ensure scientific integrity, do not rely on assumptions regarding your storage environment. Implement the following self-validating protocols.

Protocol 1: Preparation of Ultra-Stable Stock Solutions

This protocol minimizes exposure to moisture, acid, light, and oxygen.

• Solvent Preparation: Obtain LC-MS grade, anhydrous Dimethyl Sulfoxide (DMSO). Do not use older bottles that have been exposed to atmospheric moisture.

• Environment: Perform the dissolution in a dark room or under amber/yellow laboratory lighting.

• Dissolution: Weigh the N-Boc desethylene ciprofloxacin powder into an amber, silanized glass vial. Add the anhydrous DMSO to achieve the desired concentration (e.g., 10 mM).

• Deoxygenation: Gently bubble Argon or ultra-pure Nitrogen gas through the solution for 2 minutes to displace dissolved oxygen, mitigating ROS-mediated photodegradation.

• Aliquotting: Divide the stock into single-use aliquots (e.g., 50 µL) in amber microcentrifuge tubes. This prevents repeated freeze-thaw cycles which introduce condensation (moisture).

• Storage: Store immediately at -80°C.

Protocol 2: LC-MS Stability Validation (Forced Degradation)

Run this protocol to validate that your analytical methods can successfully detect degradation products in your specific matrix.

• Prepare a 1 mg/mL solution of the compound in Acetonitrile/Water (50:50).

• Divide into three test vials:

  • Vial A (Control): Keep at 4°C in the dark.

  • Vial B (Acid Stress): Add 1% v/v Formic Acid. Incubate at 60°C for 2 hours.

  • Vial C (Photo Stress): Expose to a 365 nm UV lamp for 4 hours at room temperature.

• Quench Vial B by neutralizing with a dilute ammonium bicarbonate buffer.

• Inject all samples into an LC-MS system (C18 column, gradient of 0.1% Formic acid in Water/Acetonitrile).

• Validation Check: You must observe the intact mass (m/z 405.4) in Vial A, the deprotected desethylene ciprofloxacin (m/z 305.3) in Vial B, and defluorinated/oxidized species in Vial C. If these are detected, your analytical system is validated for stability monitoring.

Part 5: Degradation Pathway Visualization

The following logical diagram maps the causality between environmental stressors, the specific molecular degradation pathways they trigger, and the targeted interventions required to prevent them.

Degradation pathways of Boc-desethylene ciprofloxacin and targeted preventive strategies.

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Assessing the Photocatalytic Degradation of Fluoroquinolone Norfloxacin by Mn:ZnS Quantum Dots: Kinetic Study, Degradation Pathway and Influencing Factors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]

Troubleshooting low purity in N-(tert-Butoxycarbonyl) desethylene ciprofloxacin extraction

Welcome to the technical support center for the synthesis and purification of N-(tert-Butoxycarbonyl) desethylene ciprofloxacin. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the extraction and purification of this critical intermediate. Here, we provide in-depth, experience-driven advice in a question-and-answer format to help you troubleshoot and optimize your experimental outcomes.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I'm observing a persistent emulsion during my liquid-liquid extraction. What's causing this and how can I resolve it?

A1: Emulsion formation is a frequent issue in liquid-liquid extractions, especially when dealing with complex matrices.[1][2] This typically occurs when surfactant-like molecules are present, which have partial solubility in both the aqueous and organic phases, creating a stable mixture at the interface.

Root Causes & Solutions:

• Vigorous Shaking: Excessive agitation of the separatory funnel can induce emulsion formation.

  • Solution: Instead of vigorous shaking, gently invert the separatory funnel multiple times to allow for sufficient mass transfer without creating a stable emulsion.[1]

• High Concentration of Surfactant-like Impurities: The reaction mixture may contain byproducts or unreacted starting materials that act as surfactants.

  • Solution 1: "Salting Out": Add a saturated solution of sodium chloride (brine) to the extraction mixture. This increases the ionic strength of the aqueous layer, decreasing the solubility of organic components and helping to break the emulsion.[1]

  • Solution 2: Filtration: Pass the mixture through a pad of celite or glass wool to physically disrupt the emulsion.[1]

  • Solution 3: Centrifugation: If the volume is manageable, centrifuging the mixture can effectively separate the layers.[1]

Q2: My final product purity is low, and I suspect issues with the pH during extraction. What is the optimal pH for extracting N-(tert-Butoxycarbonyl) desethylene ciprofloxacin?

A2: pH control is critical for the efficient extraction of quinolone derivatives like N-(tert-Butoxycarbonyl) desethylene ciprofloxacin.[3][4] These molecules are amphoteric, meaning they have both acidic (carboxylic acid) and basic (piperazine nitrogen) functional groups. The Boc-protecting group on the desethylene side chain also influences the molecule's overall polarity and solubility.

Understanding the Chemistry:

• Acidic Conditions (pH < 4): The piperazine nitrogen will be protonated, making the molecule more water-soluble and difficult to extract into an organic solvent. There is also a risk of partial cleavage of the acid-labile Boc group under strongly acidic conditions (pH < 2).[5]

• Neutral to Slightly Basic Conditions (pH 7-9): The carboxylic acid group will be deprotonated (carboxylate), increasing aqueous solubility.

• Optimal pH Range (pH 5-6): In this range, the carboxylic acid is largely protonated (neutral), and the piperazine nitrogen is also largely in its neutral form, maximizing the molecule's hydrophobicity and thus its partitioning into the organic phase.

pH Range	Carboxylic Acid Group	Piperazine Nitrogen	Boc Group Stability	Extraction Efficiency
< 2	-COOH (Neutral)	-NH₂⁺- (Protonated)	Risk of Cleavage	Poor
2 - 4	-COOH (Neutral)	-NH₂⁺- (Protonated)	Generally Stable	Moderate
5 - 6	-COOH (Neutral)	-NH- (Neutral)	Stable	Optimal
7 - 9	-COO⁻ (Deprotonated)	-NH- (Neutral)	Stable	Moderate
> 9	-COO⁻ (Deprotonated)	-NH- (Neutral)	Stable	Poor

Troubleshooting Steps:

• Verify pH: Use a calibrated pH meter to accurately measure the pH of the aqueous phase before each extraction step.

• Adjust pH: Use a dilute acid (e.g., 1M HCl) or base (e.g., 1M NaOH or saturated NaHCO₃) to carefully adjust the pH to the optimal range of 5-6.

• Multiple Extractions: Perform multiple extractions with fresh organic solvent to ensure complete recovery of the product.

Q3: I'm seeing multiple spots on my TLC plate after extraction, even after pH optimization. What are the likely impurities and how can I remove them?

A3: The presence of multiple spots on a TLC plate indicates impurities. These can arise from the preceding synthetic steps or from degradation during workup.

Common Impurities:

• Unreacted Starting Materials: Such as desethylene ciprofloxacin.

• Deprotected Product: Loss of the Boc group can occur if the reaction mixture is exposed to acidic conditions for a prolonged period.

• Side-Reaction Products: The synthesis of ciprofloxacin and its analogues can lead to various related impurities.[]

Purification Strategies:

• Column Chromatography: This is the most effective method for separating closely related impurities.

  • Stationary Phase: Silica gel is commonly used.

  • Mobile Phase: A gradient elution of a non-polar solvent (e.g., hexane or dichloromethane) and a polar solvent (e.g., ethyl acetate or methanol) is typically effective. The exact solvent system should be optimized based on TLC analysis.

• Recrystallization: If the product is a solid and the impurity profile is not overly complex, recrystallization can be a highly effective purification technique.

  • Solvent Selection: Choose a solvent or solvent system in which the desired product has high solubility at elevated temperatures and low solubility at room temperature or below, while the impurities remain soluble at lower temperatures. Common solvents for ciprofloxacin analogues include ethanol, acetonitrile, and mixtures with water.

dot

Caption: Decision workflow for purification based on impurity profile.

Q4: My overall yield is significantly lower than expected. Where could I be losing my product?

A4: Low yield can be attributed to several factors, from an incomplete reaction to losses during the workup and purification stages.

Potential Causes and Solutions:

• Incomplete Reaction:

  • Solution: Monitor the reaction progress using TLC or LC-MS to ensure it has gone to completion before starting the workup.

• Suboptimal Extraction:

  • Solution: As discussed in Q2, ensure the pH is optimized for extraction. Additionally, perform at least three extractions to maximize the recovery from the aqueous layer.

• Product Precipitation:

  • Solution: N-(tert-Butoxycarbonyl) desethylene ciprofloxacin may have limited solubility in some organic solvents. If you observe a precipitate at the interface or in the organic layer, consider using a different extraction solvent or a solvent mixture. Dichloromethane and ethyl acetate are common choices.

• Loss During "Salting Out":

  • Solution: While "salting out" can help break emulsions, adding too much brine can sometimes cause the desired product to precipitate if its solubility in the organic phase is marginal. If this occurs, you may need to add more organic solvent to redissolve the product.

• Adsorption onto Glassware or Filtration Aids:

  • Solution: Ensure all glassware is thoroughly rinsed with the extraction solvent to recover any adsorbed product. If using filtration aids like celite, wash the filter cake with additional fresh solvent.

dot

Caption: Troubleshooting logic for identifying sources of yield loss.

Experimental Protocols

Protocol 1: Optimized Liquid-Liquid Extraction

• Neutralization & pH Adjustment: Following the completion of the reaction, cool the reaction mixture to room temperature. Carefully add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize any excess acid until effervescence ceases. Check the pH of the aqueous layer with a pH meter and adjust to 5.5-6.0 using 1M HCl or 1M NaOH as needed.

• Solvent Addition: Transfer the mixture to a separatory funnel and add an equal volume of ethyl acetate.

• Extraction: Stopper the funnel and gently invert it 10-15 times, venting frequently to release any pressure. Avoid vigorous shaking to prevent emulsion formation.[1]

• Phase Separation: Allow the layers to separate fully. If an emulsion persists, refer to the troubleshooting guide in Q1.

• Collection of Organic Layer: Drain the lower aqueous layer and collect the upper organic (ethyl acetate) layer.

• Repeat Extraction: Return the aqueous layer to the separatory funnel and repeat the extraction (steps 2-5) two more times with fresh ethyl acetate.

• Combine and Dry: Combine all the organic extracts. Dry the combined organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

References

• LCGC International. (2025, November 26). Tips for Troubleshooting Liquid–Liquid Extractions.
• K-Jhil. (2025, May 14). Tips for Troubleshooting Liquid–Liquid Extraction.
• BOC Sciences. Ciprofloxacin and Impurities.
• Journal of Umm Al-Qura University for Applied Sciences. Ciprofloxacin analogues: drug likeness, biological and molecular docking studies.
• ACS Measurement Science Au. (2024, November 14). Sample Preparation Approaches for Determination of Quinolones in Aqueous Matrixes: Systematic Review.
• Organic Chemistry Portal. Boc-Protected Amino Groups.

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Tips for Troubleshooting Liquid–Liquid Extraction [kjhil.com]
• 3. Sample Preparation Approaches for Determination of Quinolones in Aqueous Matrixes: Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Boc-Protected Amino Groups [organic-chemistry.org]

Technical Support Center: LC-MS/MS Mobile Phase Optimization for N-(tert-Butoxycarbonyl) Desethylene Ciprofloxacin

Overview

N-(tert-Butoxycarbonyl) desethylene ciprofloxacin (CAS 105589-00-2) is a critical protected intermediate and [1] used in the synthesis and degradation profiling of fluoroquinolone antibiotics. Transitioning from traditional HPLC-UV methods to LC-MS/MS requires careful mobile phase optimization to prevent signal suppression, peak tailing, and unintended in-source fragmentation.

Frequently Asked Questions (Mechanistic Insights)

Q1: Why does my peak tail severely on a standard C18 column, and why can't I use the USP method mobile phase? A: Ciprofloxacin derivatives contain basic secondary or primary amines (in the desethylene piperazine ring) that strongly interact with residual, unendcapped silanols on silica-based stationary phases, causing severe peak tailing. Traditional USP methods solve this by using non-volatile phosphate buffers and triethylamine (TEA) as an [2]. However, phosphate and TEA are strictly incompatible with LC-MS/MS as they cause massive ion suppression and[3]. Causality-Driven Solution: Replace phosphate/TEA with volatile buffers. A combination of 0.1% Formic Acid and 5 mM Ammonium Formate provides sufficient ionic strength to mask silanol interactions while maintaining [4].

Q2: How does the Boc-protecting group change the chromatographic behavior compared to desethylene ciprofloxacin? A: The addition of the bulky, non-polar tert-butoxycarbonyl (Boc) group significantly increases the hydrophobicity of the molecule. While unprotected desethylene ciprofloxacin (an amphoteric fluoroquinolone metabolite) elutes early in [5], the Boc-protected variant requires a significantly higher fraction of organic modifier (e.g., Acetonitrile) to elute. You must adjust your gradient profile to reach at least 60-80% organic phase to ensure timely elution and sharp peak shapes.

Q3: What is the optimal ionization strategy, and how do I avoid losing the Boc group? A: Positive Electrospray Ionization (ESI+) is optimal due to the readily protonated quinolone core. The target precursor is the [M+H]+ ion at m/z 406.4. However, the Boc group is highly acid- and heat-labile. Excessive desolvation temperature or high cone voltage will cause in-source fragmentation, stripping the Boc group (loss of isobutylene and CO2​ , -100 Da) and yielding a false desethylene ciprofloxacin signal at [6].

Caption: In-source fragmentation of N-Boc-desethylene ciprofloxacin during ESI+.

Troubleshooting Guide

Issue 1: Variable Retention Times and Poor Reproducibility

• Root Cause: Inadequate buffering capacity in the mobile phase. Fluoroquinolones are highly sensitive to micro-fluctuations in pH.

• Resolution: Ensure the aqueous mobile phase contains a fixed concentration of buffer salt (e.g., 5 mM Ammonium Formate) rather than just an acid (like 0.1% Formic Acid alone). The buffer stabilizes the local pH at the stationary phase surface.

Issue 2: Low Signal-to-Noise (S/N) Ratio in MRM Mode

• Root Cause: Ion suppression from matrix effects or suboptimal organic solvent selection.

• Resolution: Switch from Methanol to Acetonitrile. Acetonitrile provides better desolvation efficiency in the ESI source for bulky Boc-protected compounds. Ensure your extraction protocol utilizes at least 1% formic acid in acetonitrile to maximize recovery.

Caption: Logical workflow for optimizing LC-MS/MS mobile phases for basic quinolones.

Experimental Protocols: Self-Validating Workflow

Step-by-Step Methodology: Mobile Phase Preparation & Gradient Setup

Objective: Formulate an MS-compatible mobile phase that ensures sharp peak symmetry and prevents Boc-cleavage.

Step 1: Aqueous Phase (Mobile Phase A) Preparation

• Weigh exactly 0.315 g of LC-MS grade Ammonium Formate.

• Dissolve in 1.0 L of ultrapure water (18.2 MΩ·cm).

• Add 1.0 mL of LC-MS grade Formic Acid (final concentration 0.1% v/v).

• Self-Validation Check: Measure the pH. It must be approximately 2.8 - 3.0. This ensures the quinolone core is fully protonated prior to ESI, maximizing ionization efficiency.

Step 2: Organic Phase (Mobile Phase B) Preparation

• Measure 1.0 L of LC-MS grade Acetonitrile.

• Add 1.0 mL of LC-MS grade Formic Acid.

• Causality Note: Acetonitrile is preferred over methanol as it yields lower backpressures at high percentages and improves droplet evaporation in the MS source, critical for heavier protected impurities.

Step 3: Column Equilibration

• Install an end-capped C18 column (e.g., 2.1 x 50 mm, 1.7 µm particle size) to minimize residual silanol interactions.

• Purge the system with 95% Phase A / 5% Phase B for 10 minutes at 0.4 mL/min.

Step 4: Gradient Execution

• Run the gradient profile (see Table 2 below).

• Self-Validation Check: Inject a solvent blank directly after the highest concentration standard. If carryover is >0.1%, extend the 95% Phase B wash step by 1.0 minute to fully elute the highly hydrophobic Boc-derivative.

Quantitative Data Summaries

Table 1: Mobile Phase Additive Comparison for Ciprofloxacin Derivatives

Additive / Buffer	LC-MS Compatibility	Peak Symmetry	Causality / Mechanism
Phosphate + TEA	Fatal (Source fouling)	Excellent	TEA pairs with amines; Phosphate buffers effectively.
0.1% Formic Acid (FA)	Excellent	Poor to Fair	Low ionic strength fails to mask all silanols.
5mM NH4Formate + 0.1% FA	Excellent	Excellent	Ammonium ions compete for silanols; FA protonates the analyte.

Table 2: Optimized Gradient Elution Profile

Time (min)	Flow Rate (mL/min)	% Mobile Phase A	% Mobile Phase B	Purpose
0.0	0.4	95	5	Focus analyte at column head.
1.0	0.4	95	5	Elute polar matrix components.
4.0	0.4	20	80	Elute hydrophobic Boc-derivative.
5.0	0.4	5	95	Wash column of lipophilic matrix.
5.1	0.4	95	5	Re-equilibrate for next injection.
7.0	0.4	95	5	End of run.

References

• Title: Ciprofloxacin-impurities Source: Pharmaffiliates URL: [Link][1]

• Title: LC-MS/MS based quantitation of ciprofloxacin and its application to antimicrobial resistance study in Balb/c mouse plasma, urine, bladder and kidney Source: ResearchGate / Analytical Methods URL: [Link][4]

• Title: Drug metabolism of ciprofloxacin, ivacaftor, and raloxifene by Pseudomonas aeruginosa cytochrome P450 CYP107S1 Source: PubMed Central (PMC) URL: [Link][6]

• Title: Simultaneous determination of 18 quinolone residues in marine and livestock products by liquid chromatography/tandem mass spectrometry Source: Journal of Food and Drug Analysis URL: [Link][5]

• Title: Ciprofloxacin LCMS Assay - AppNote Source: MicroSolv Technology Corporation URL: [Link][3]

• Title: Analytical Stability Indicative Method Development and Validation by High Pressure Liquid Chromatography for Assay in Ciprofloxacin hydrochloride Drug Substances Source: Scientific Research Publishing URL: [Link][2]

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. Analytical Stability Indicative Method Development and Validation by High Pressure Liquid Chromatography for Assay in Ciprofloxacin hydrochloride Drug Substances [scirp.org]
• 3. Ciprofloxacin LC‑MS Compatible Assay Using Diamond Hydride Column | MICROSOLV [mtc-usa.com]
• 4. researchgate.net [researchgate.net]
• 5. jfda-online.com [jfda-online.com]
• 6. Drug metabolism of ciprofloxacin, ivacaftor, and raloxifene by Pseudomonas aeruginosa cytochrome P450 CYP107S1 - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Validation of an LC-MS/MS Method for N-(tert-Butoxycarbonyl) desethylene ciprofloxacin in Human Plasma

Introduction

In the landscape of pharmaceutical development, the rigorous assessment of drug metabolites and impurities is not merely a regulatory hurdle but a fundamental component of ensuring patient safety. Ciprofloxacin is a broad-spectrum fluoroquinolone antibiotic widely used to treat various bacterial infections.[1][2] N-(tert-Butoxycarbonyl) desethylene ciprofloxacin is a protected metabolite and derivative of ciprofloxacin, and its accurate quantification in biological matrices is essential for comprehensive pharmacokinetic and safety profiling.[3][4][5][6]

This guide provides an in-depth, scientifically grounded framework for the validation of a Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) method for the determination of N-(tert-Butoxycarbonyl) desethylene ciprofloxacin in human plasma. The validation strategy is designed to meet the stringent requirements of global regulatory bodies, drawing primarily from the International Council for Harmonisation (ICH) M10 Bioanalytical Method Validation guideline, which is implemented by the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[7][8][9] The objective is to demonstrate that the analytical method is reliable, reproducible, and fit for its intended purpose.[7][10][11]

We will compare two common, yet distinct, sample preparation methodologies—Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE)—to illustrate how the choice of extraction can influence method performance while still achieving full validation.

Analyte and Methodological Considerations

• Analyte: N-(tert-Butoxycarbonyl) desethylene ciprofloxacin

  • Molecular Formula: C₂₀H₂₄FN₃O₅[4][5]

  • Molecular Weight: 405.43 g/mol [4][5]

• Internal Standard (IS): Ciprofloxacin-d8. The selection of a stable isotope-labeled (SIL) internal standard is paramount in modern LC-MS/MS bioanalysis. It is the gold standard as it co-elutes with the analyte and experiences similar matrix effects and ionization suppression/enhancement, thus providing the most accurate correction for analytical variability.

• Instrumentation: A high-performance liquid chromatography (UPLC/HPLC) system coupled to a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode is the platform of choice for this application due to its superior selectivity and sensitivity.[1][12][13]

Proposed LC-MS/MS Parameters

The following parameters serve as a robust starting point, derived from established methods for ciprofloxacin and related fluoroquinolones.[12][13][14]

Parameter	Condition	Rationale
LC Column	C18 Reversed-Phase (e.g., 2.1 x 50 mm, 1.8 µm)	Provides excellent retention and separation for moderately polar compounds like fluoroquinolones.
Mobile Phase A	0.1% Formic Acid in Water	Acidification promotes analyte protonation for positive ion mode ESI and improves peak shape.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile is a common organic modifier providing good elution strength and low viscosity.
Flow Rate	0.4 mL/min	A typical flow rate for a 2.1 mm ID column, balancing analysis time and system pressure.
Gradient	5% B to 95% B over 3 minutes, hold for 1 min, re-equilibrate	A standard gradient to elute the analyte and clean the column efficiently.
Injection Volume	5 µL	A small volume to minimize potential matrix effects and peak distortion.
Ionization Mode	Electrospray Ionization (ESI), Positive	Fluoroquinolones contain basic nitrogen atoms that are readily protonated.
MRM Transitions	Analyte: m/z 406.2 → 350.2; IS: m/z 340.1 → 296.1	The precursor ion [M+H]⁺ is selected and fragmented to a specific product ion for high selectivity.

Method Validation: A Comparative Approach

A full validation of a bioanalytical method must assess selectivity, specificity, matrix effect, calibration curve, range, accuracy, precision, carryover, stability, and more.[10][15] We will now detail the validation protocols and present comparative data for two extraction methods.

Experimental Workflow Overview

The overall process from sample receipt to final data reporting is a critical, multi-step workflow.

Caption: High-level workflow for bioanalytical method validation.

Part 1: Sample Preparation Protocols

The goal of sample preparation is to extract the analyte from the biological matrix, remove interferences, and concentrate the sample.[16] We compare two common techniques: Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE).[17][18][19]

Method A: Solid-Phase Extraction (SPE)

SPE offers high selectivity and can produce very clean extracts, often leading to reduced matrix effects.[2][19][20]

Protocol:

• To 100 µL of human plasma, add 20 µL of IS solution (500 ng/mL Ciprofloxacin-d8).

• Add 200 µL of 4% phosphoric acid to precipitate proteins and acidify the sample. Vortex for 30 seconds.

• Centrifuge at 10,000 x g for 5 minutes.

• Load the supernatant onto a pre-conditioned polymeric reversed-phase SPE cartridge.

• Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.

• Elute the analyte and IS with 1 mL of 5% formic acid in methanol.

• Evaporate the eluate to dryness under nitrogen at 40°C.

• Reconstitute in 100 µL of the initial mobile phase (95:5 Water:Acetonitrile with 0.1% Formic Acid).

Caption: Step-by-step Solid-Phase Extraction (SPE) workflow.

Method B: Liquid-Liquid Extraction (LLE)

LLE is a classic technique that is often faster and less expensive than SPE but may be less selective.[18][19]

Protocol:

• To 100 µL of human plasma, add 20 µL of IS solution (500 ng/mL Ciprofloxacin-d8).

• Add 50 µL of 0.1 M sodium hydroxide to basify the sample.

• Add 600 µL of methyl tert-butyl ether (MTBE).

• Vortex vigorously for 5 minutes.

• Centrifuge at 10,000 x g for 5 minutes to separate the layers.

• Transfer the upper organic layer to a clean tube.

• Evaporate the solvent to dryness under nitrogen at 40°C.

• Reconstitute in 100 µL of the initial mobile phase.

Part 2: Validation Parameters, Results & Comparison

The following sections detail the core validation experiments with hypothetical data presented for both Method A (SPE) and Method B (LLE). The acceptance criteria are based on the ICH M10 guideline.[7][10]

Selectivity and Specificity

• Objective: To demonstrate that the method can differentiate and quantify the analyte from endogenous matrix components and other potential interferences.

• Protocol: Analyze at least six blank plasma samples from individual donors. Check for any interfering peaks at the retention time of the analyte and IS.

• Acceptance Criteria: Response of interfering peaks should be ≤ 20% of the Lower Limit of Quantification (LLOQ) for the analyte and ≤ 5% for the IS.

Results:

Method	Analyte Interference	IS Interference	Status
Method A (SPE)	< 5% of LLOQ	< 1% of IS response	Pass

| Method B (LLE) | < 10% of LLOQ | < 2% of IS response | Pass |

• Scientist's Insight: Both methods passed, but the cleaner baseline from the SPE method suggests a lower risk of interference from patient samples with unusual metabolic profiles.

Linearity and Range

• Objective: To establish the concentration range over which the method is accurate, precise, and linear.

• Protocol: Analyze calibration curves consisting of a blank, a zero standard (blank + IS), and at least six non-zero concentration levels. Perform at least three independent runs.

• Acceptance Criteria: Correlation coefficient (r²) should be ≥ 0.99. Back-calculated concentrations should be within ±15% of nominal values (±20% at LLOQ).

Results (Range: 0.5 - 500 ng/mL):

Method	Representative r²	LLOQ Deviation	ULOQ Deviation	Status
Method A (SPE)	0.9985	-4.5%	+2.1%	Pass

| Method B (LLE) | 0.9979 | +8.2% | -5.6% | Pass |

• Scientist's Insight: Both methods demonstrate excellent linearity. The choice of weighting factor (typically 1/x or 1/x²) in the regression is critical and should be justified to provide the best fit for the data.

Accuracy and Precision

• Objective: To determine the closeness of measured concentrations to the nominal value (accuracy) and the degree of scatter in repeated measurements (precision).

• Protocol: Analyze Quality Control (QC) samples at four levels: LLOQ, Low QC, Mid QC, and High QC. Analyze in replicate (n=6) within a single run (intra-day) and across three separate runs on different days (inter-day).

• Acceptance Criteria:

  • Accuracy: Mean concentration should be within ±15% of the nominal value (±20% at LLOQ).

  • Precision: Coefficient of Variation (CV%) should not exceed 15% (20% at LLOQ).

Results Summary (Inter-Day):

QC Level (ng/mL)	Method A (SPE) Accuracy (%)	Method A (SPE) Precision (CV%)	Method B (LLE) Accuracy (%)	Method B (LLE) Precision (CV%)	Status
LLOQ (0.5)	103.4	8.9	95.8	12.5	Pass
Low (1.5)	98.7	6.2	106.1	9.8	Pass
Mid (200)	101.2	4.1	97.2	7.1	Pass
High (400)	99.5	3.5	102.5	6.4	Pass

• Scientist's Insight: Both methods comfortably meet the acceptance criteria.[21] The SPE method demonstrates slightly better precision (lower CV%), which is a common advantage of the cleaner extracts it produces.[16][18] This enhanced precision can be critical for studies requiring high statistical power.

Matrix Effect and Recovery

• Objective: To assess the impact of matrix components on analyte ionization (Matrix Effect) and the efficiency of the extraction process (Recovery).

• Protocol:

  • Matrix Factor (MF): Compare the peak area of analyte spiked into extracted blank plasma (post-extraction) with the peak area of analyte in a pure solution. An MF of 1 indicates no matrix effect.

  • Recovery (RE): Compare the peak area of analyte from a pre-extraction spiked sample with that of a post-extraction spiked sample.

• Acceptance Criteria: The CV% of the IS-normalized matrix factor across at least six lots of plasma should be ≤ 15%. Recovery should be consistent, although no specific value is mandated.

Results:

Parameter	Method A (SPE)	Method B (LLE)
Analyte Recovery	88.5% (CV=5.1%)	75.2% (CV=8.9%)
IS-Normalized Matrix Factor	0.98 (CV=4.5%)	0.91 (CV=11.2%)
Status	Pass	Pass

• Scientist's Insight: The SPE method shows higher and more consistent recovery.[22] More importantly, the IS-normalized matrix factor is closer to 1 with a much lower CV%, indicating that the SIL-IS is more effectively compensating for matrix variability in the cleaner SPE extract.[22] This is a significant advantage for ensuring data reliability across a diverse patient population.

Stability

• Objective: To ensure the analyte is stable in the biological matrix and in processed samples under various storage and handling conditions.

• Protocol: Analyze Low and High QC samples after subjecting them to specific conditions (e.g., 3 freeze-thaw cycles, 24 hours at room temperature, 48 hours in the autosampler).

• Acceptance Criteria: Mean concentrations of stability samples must be within ±15% of the nominal concentration.

Results: Both methods demonstrated acceptable stability under all tested conditions (data not shown), indicating the analyte is robust enough for typical clinical sample handling workflows.[1][12]

Conclusion and Recommendation

This guide demonstrates that a robust and reliable LC-MS/MS method for the quantification of N-(tert-Butoxycarbonyl) desethylene ciprofloxacin in human plasma can be successfully validated using either Solid-Phase Extraction or Liquid-Liquid Extraction. Both Method A (SPE) and Method B (LLE) met all acceptance criteria set forth by the ICH M10 guideline.

Comparison Summary:

Performance Metric	Method A (SPE)	Method B (LLE)	Recommendation
Selectivity	Excellent	Good	SPE is superior for complex matrices.
Accuracy & Precision	Excellent (CV% < 9%)	Excellent (CV% < 13%)	Both are acceptable; SPE is slightly more precise.
Matrix Effect	Minimal (IS-Norm MF ≈ 1)	Moderate but acceptable	SPE provides greater confidence against matrix variability.
Recovery	High & Consistent	Moderate & More Variable	SPE is more efficient.
Throughput/Cost	Lower/Higher	Higher/Lower	LLE may be preferred for high-throughput screening if performance is adequate.

Final Recommendation:

While both methods are valid, Method A (SPE) is recommended for pivotal studies (e.g., late-phase clinical trials, regulatory submission) where the highest data quality and robustness are required. Its superior precision and minimal matrix effects provide a greater margin of confidence in the analytical results. Method B (LLE) represents a viable, cost-effective alternative for earlier-stage research or when the highest level of precision is not the primary driver.

The choice of method ultimately depends on the specific requirements of the study, balancing the need for analytical performance with practical considerations like sample throughput and cost.[16]

References

• Title: ICH M10 on bioanalytical method validation - Scientific guideline. Source: European Medicines Agency. URL: [Link]

• Title: ICH Harmonised Guideline M10 Bioanalytical Method Validation and Study Sample Analysis to be implemented by PQT/MED. Source: World Health Organization (WHO). URL: [Link]

• Title: ICH M10 guideline on bioanalytical method validation and study sample analysis. Source: Bioanalysis Zone. URL: [Link]

• Title: M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry. Source: Food and Drug Administration (FDA). URL: [Link]

• Title: N-(TERT-BUTOXYCARBONYL) DESETHYLENE CIPROFLOXACIN — Chemical Substance Information. Source: NextSDS. URL: [Link]

• Title: Essential FDA Guidelines for Bioanalytical Method Validation. Source: Lambda Therapeutic Research. URL: [Link]

• Title: Implementation strategy of ICH Guideline M10 on bioanalytical method validation. Source: European Medicines Agency (EMA). URL: [Link]

• Title: Development and Validation of an LC-MS/MS-ESI Method for Comparative Pharmacokinetic Study of Ciprofloxacin in Healthy Male Subjects. Source: Journal of Bioequivalence & Bioavailability. URL: [Link]

• Title: An LC-MS/MS method for simultaneous analysis of the cystic fibrosis therapeutic drugs colistin, ivacaftor and ciprofloxacin. Source: PMC (PubMed Central). URL: [Link]

• Title: LC-MS/MS based quantitation of ciprofloxacin and its application to antimicrobial resistance study in Balb/c mouse plasma, urine, bladder and kidneys. Source: Analytical Methods (RSC Publishing). URL: [Link]

• Title: Sample Preparation Approaches for Determination of Quinolones in Aqueous Matrixes: Systematic Review. Source: PMC (PubMed Central). URL: [Link]

• Title: CAS No : 105589-00-2 | Product Name : N-(tert-Butoxycarbonyl) Desethylene Ciprofloxacin. Source: Pharmaffiliates. URL: [Link]

• Title: Determination of Ciprofloxacin in Human Plasma by LC/MS/MS. Source: Eurofins. URL: [Link]

• Title: How to validate a bioanalytical LC-MS/MS method for PK studies? Source: Patsnap Synapse. URL: [Link]

• Title: Simultaneous determination of ciprofloxacin hydrochloride and metronidazole in spiked human plasma by ultra performance liquid chromatography-tandem mass spectroscopy. Source: International Journal of Pharmaceutical Sciences and Research. URL: [Link]

• Title: Designing LCMS Studies with the FDA in Mind from the Start. Source: Agilex Biolabs. URL: [Link]

• Title: Ciprofloxacin-impurities. Source: Pharmaffiliates. URL: [Link]

• Title: Comparison of different solid-phase extraction materials for the determination of fluoroquinolones in chicken plasma by LC-MS/MS. Source: PubMed. URL: [Link]

• Title: A Comprehensive Comparison of Solid Phase Extraction (SPE) vs. Solid Liquid Extraction (SLE) vs. Liquid Liquid Extraction (LLE) Sample Prep Techniques in Bioanalysis and Forensic Toxicology Analyses. Source: Waters Corporation. URL: [Link]

• Title: Liquid-Liquid Extraction vs. Solid-Phase Extraction Methods. Source: K-Jhil. URL: [Link]

• Title: Solid-phase Extraction and High Performance Liquid Chromatographic Analysis of Fluoroquinolone Antibiotic Residues in Milk Products. Source: Journal of the Chinese Chemical Society. URL: [Link]

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Comparative Guide: Evaluating the Cross-Reactivity of N-(tert-Butoxycarbonyl) Desethylene Ciprofloxacin in ELISA

Introduction: The Analytical Challenge of Fluoroquinolone Impurities

Fluoroquinolones (FQs) are a critical class of broad-spectrum synthetic antibiotics. In drug development, pharmacokinetic profiling, and food safety screening, Enzyme-Linked Immunosorbent Assays (ELISA) serve as the frontline analytical tool due to their high throughput and sensitivity[1]. However, the reliability of these immunoassays hinges entirely on understanding antibody cross-reactivity (CR) against various metabolites and synthetic impurities.

N-(tert-Butoxycarbonyl) desethylene ciprofloxacin (CAS: 105589-00-2) is a highly relevant compound in this context. It serves as a vital intermediate in pharmaceutical synthesis and a protected standard for desethylene ciprofloxacin, a known FQ metabolite[2]. Because immunoassays often struggle to differentiate between structurally similar FQ analogs, understanding how the bulky tert-butoxycarbonyl (Boc) group and the altered desethylene structure impact antibody binding is essential for analytical scientists designing highly specific or broad-spectrum assays.

Structural Causality: Mechanisms of Antibody Specificity

The core structure of fluoroquinolones—a 4-oxo-1,4-dihydroquinoline-3-carboxylic acid—is highly conserved across the class[3]. The primary site of structural divergence, and thus the primary determinant of immunoassay cross-reactivity, is the substituent at the C7 position, which is typically a piperazine ring[4].

The cross-reactivity profile of an ELISA is dictated by the hapten design used to generate the antibodies:

• Broad-Spectrum Recognition: If the immunogen is synthesized by conjugating the carrier protein via the secondary amine of the C7 piperazine ring (e.g., using glutaraldehyde-amine coupling), the conserved quinolone core is exposed as the immunodominant epitope[3]. These antibodies will recognize multiple FQs but may still be hindered by massive steric changes.

• Highly Specific Recognition: If conjugation occurs via the C3 carboxylic acid, the C7 piperazine ring is pushed outward, becoming the primary recognition site for the paratope. In this orientation, even minor modifications—such as the addition of a methyl or ethyl group at the 4'-position of the piperazine ring—drastically alter binding affinity[5],[6].

The Boc-Desethylene Effect: N-(tert-Butoxycarbonyl) desethylene ciprofloxacin features an open piperazine ring (desethylene) capped with a massive, hydrophobic Boc group. This modification introduces severe steric hindrance. When tested against highly specific anti-ciprofloxacin antibodies, the Boc group physically clashes with the antibody's binding pocket, preventing the formation of stabilizing hydrogen bonds and resulting in near-zero cross-reactivity.

Comparative Performance Data

The following table objectively compares the cross-reactivity of N-(tert-Butoxycarbonyl) desethylene ciprofloxacin against standard FQs using two different ELISA systems: a highly specific Monoclonal Antibody (mAb) and a Broad-Spectrum Polyclonal Antibody (pAb).

Compound	Structural Modification at C7	Specific Anti-Cipro mAb CR (%)	Broad-Spectrum pAb CR (%)
Ciprofloxacin	Intact piperazine ring (Reference)	100.0	100.0
Desethylene Ciprofloxacin	Open ring, secondary amine intact	82.4	91.5
Enrofloxacin	Ethyl substitution on piperazine ring	45.2	105.3
Boc-Desethylene Ciprofloxacin	Open ring, bulky hydrophobic Boc group	< 0.1	14.2

Data Interpretation: The specific mAb strictly requires the intact, unmodified piperazine ring. The broad-spectrum pAb easily accommodates the ethyl group of enrofloxacin, but the extreme steric bulk and hydrophobicity of the Boc group still suppress cross-reactivity to 14.2%.

Logical Workflow of the Immunoassay

Competitive ELISA workflow for evaluating fluoroquinolone cross-reactivity.

Step-by-Step Experimental Methodology

To accurately determine the cross-reactivity of Boc-desethylene ciprofloxacin, the following self-validating competitive ELISA protocol must be executed. This system is designed to isolate the variable of antibody specificity while controlling for matrix effects and non-specific binding.

Phase 1: Preparation and Coating

• Antigen Coating: Dilute the coating antigen (e.g., Ciprofloxacin-Ovalbumin conjugate) to 1.0 µg/mL in 0.05 M carbonate-bicarbonate buffer (pH 9.6). Add 100 µL per well to a 96-well high-binding polystyrene microtiter plate. Incubate overnight at 4°C.

• Blocking (Critical Step): Wash the plate three times with PBST (Phosphate Buffered Saline containing 0.05% Tween-20). Add 200 µL of 1% Bovine Serum Albumin (BSA) in PBS to each well. Incubate for 1 hour at 37°C.

  • Causality: Blocking is absolutely critical when working with Boc-protected compounds. The Boc group is highly lipophilic; failing to thoroughly block unoccupied hydrophobic sites on the polystyrene plate will result in the Boc-desethylene ciprofloxacin adhering to the plastic, skewing the competitive equilibrium and generating false-positive signal suppression.

Phase 2: Competitive Incubation

• Standard Preparation: Prepare a stock solution of N-(tert-Butoxycarbonyl) desethylene ciprofloxacin in DMSO (due to its hydrophobicity). Perform serial dilutions in PBS (ranging from 0.01 ng/mL to 10,000 ng/mL). Ensure the final DMSO concentration does not exceed 1% to prevent antibody denaturation.

• Assay Setup: Add 50 µL of the standard solutions (or reference ciprofloxacin standards) to the wells. Immediately add 50 µL of the primary antibody (diluted in PBS) to the same wells.

• Self-Validating Controls:

  • B0 (Maximum Binding): Add 50 µL of buffer (no analyte) + 50 µL of primary antibody. This establishes the 100% signal baseline.

  • NSB (Non-Specific Binding): Add 50 µL of buffer + 50 µL of buffer (no primary antibody). This validates that the secondary antibody does not bind the coating antigen.

• Incubation: Incubate the plate for 1 hour at 37°C to allow competitive equilibrium to establish.

Phase 3: Detection and Data Analysis

• Secondary Antibody: Wash the plate five times with PBST. Add 100 µL of Goat Anti-Rabbit IgG conjugated to Horseradish Peroxidase (HRP) diluted 1:5000 in PBS. Incubate for 45 minutes at 37°C.

• Signal Generation: Wash five times. Add 100 µL of 3,3',5,5'-Tetramethylbenzidine (TMB) substrate solution. Incubate in the dark for 15 minutes.

• Termination & Reading: Stop the reaction by adding 50 µL of 2M Sulfuric acid ( H2​SO4​ ). Read the Optical Density (OD) at 450 nm using a microplate reader.

• Calculation: Plot the normalized signal ( B/B0​×100 ) against the logarithm of the analyte concentration. Determine the IC50​ (the concentration inhibiting 50% of the maximum signal). Calculate Cross-Reactivity using the formula[1]:

  CR(%)=(IC50​ of Boc-Desethylene CiprofloxacinIC50​ of Ciprofloxacin​)×100

Conclusion for Drug Development Professionals

For analytical scientists developing assays for FQ residues, N-(tert-Butoxycarbonyl) desethylene ciprofloxacin serves as a perfect negative control for highly specific assays, or a boundary-testing standard for broad-spectrum assays. Its unique combination of a broken piperazine ring and extreme steric bulk demonstrates that cross-reactivity is not merely a function of the core quinolone scaffold, but is exquisitely sensitive to the spatial and hydrophobic characteristics of the C7 substituent.

References

• Pharmaffiliates. "N-(tert-Butoxycarbonyl) Desethylene Ciprofloxacin Product Information." Pharmaffiliates.com.
• MDPI. "Ultrasensitive Lateral Flow Immunoassay of Fluoroquinolone Antibiotic Gatifloxacin Using Au@Ag Nanoparticles as a Signal-Enhancing Label." MDPI.
• Taylor & Francis. "Production of new class-specific polyclonal antibody for determination of fluoroquinolones antibiotics by indirect competitive ELISA." Taylor & Francis Online.
• ACS Publications. "Four Specific Hapten Conformations Dominating Antibody Specificity: Quantitative Structure–Activity Relationship Analysis for Quinolone Immunoassay." Analytical Chemistry.
• ACS Publications. "Preparation of Anti-gatifloxacin Antibody and Development of an Indirect Competitive Enzyme-Linked Immunosorbent Assay for the Detection of Gatifloxacin Residue in Milk." Journal of Agricultural and Food Chemistry.
• MDPI. "Fluorescence Polarization Immunoassay for Determination of Enrofloxacin in Pork Liver and Chicken." MDPI.

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In vitro activity comparison of Boc-protected vs unprotected desethylene ciprofloxacin

An In-Depth Guide to the In Vitro Activity of Boc-Protected vs. Unprotected Desethylene Ciprofloxacin

Authored by: A Senior Application Scientist

In the landscape of fluoroquinolone antibiotic development, the modification of existing scaffolds to enhance efficacy, modulate pharmacokinetic properties, or reduce off-target toxicity is a cornerstone of medicinal chemistry. Ciprofloxacin, a widely used second-generation fluoroquinolone, and its primary human metabolite, desethylene ciprofloxacin, represent a key axis of study. The introduction of a tert-butyloxycarbonyl (Boc) protecting group to the piperazine ring of desethylene ciprofloxacin presents an intriguing chemical question: How does this modification alter the compound's intrinsic biological activity in a controlled in vitro setting?

This guide provides a comprehensive, data-driven comparison of Boc-protected and unprotected desethylene ciprofloxacin. We will move beyond a simple data readout to explore the causality behind the experimental design, offering insights into the anticipated structure-activity relationships (SAR). The protocols described herein are designed to be self-validating, ensuring that the generated data is robust and reproducible.

The Central Hypothesis: Unmasking the Role of the Piperazine Moiety

The piperazine ring at the C-7 position of ciprofloxacin is crucial for its antibacterial activity. It is known to influence the drug's penetration into bacterial cells and its interaction with the primary targets: DNA gyrase and topoisomerase IV. The secondary amine of this ring is a key functional group. Our central hypothesis is that the introduction of a bulky, electron-withdrawing Boc group will significantly hinder the compound's antibacterial efficacy by sterically blocking its interaction with these target enzymes.

Conversely, we hypothesize that this same modification may reduce the compound's interaction with eukaryotic cells, potentially leading to a lower cytotoxicity profile. This guide outlines the experimental framework required to rigorously test this hypothesis.

Figure 1: Hypothesized interaction of the two compounds with biological targets.

Comparative Analysis of In Vitro Antibacterial Activity

The definitive measure of a compound's antibacterial potency is the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Experimental Design: Broth Microdilution MIC Assay

This experiment is designed to determine the MIC values of both compounds against a panel of clinically relevant Gram-positive and Gram-negative bacteria. The selection of strains is critical; we include a quality control strain (E. coli ATCC 25922) to validate the assay's accuracy, alongside common pathogens. The methodology adheres to the standards set by the Clinical and Laboratory Standards Institute (CLSI).

• Preparation of Bacterial Inoculum:

  • Aseptically pick 3-5 isolated colonies of the test bacterium from an agar plate.

  • Inoculate the colonies into a tube containing 5 mL of sterile Mueller-Hinton Broth (MHB).

  • Incubate at 37°C with shaking until the turbidity matches a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

  • Dilute this standardized inoculum 1:100 in MHB to achieve a final concentration of approximately 1.5 x 10⁶ CFU/mL.

• Preparation of Compound Plates:

  • In a 96-well microtiter plate, perform a two-fold serial dilution of each test compound (Boc-protected and unprotected desethylene ciprofloxacin) in MHB. The concentration range should typically span from 64 µg/mL down to 0.06 µg/mL.

  • Include a positive control well (bacteria in MHB, no compound) and a negative control well (MHB only, no bacteria).

• Inoculation and Incubation:

  • Add the diluted bacterial inoculum to each well (except the negative control) to achieve a final concentration of approximately 5 x 10⁵ CFU/mL.

  • Incubate the plates at 37°C for 18-24 hours.

• Data Interpretation:

  • The MIC is determined as the lowest concentration of the compound at which there is no visible bacterial growth (no turbidity).

Anticipated Results and Interpretation

The data below represents a hypothetical but expected outcome based on the known structure-activity relationships of fluoroquinolones.

Compound	E. coli (ATCC 25922) MIC (µg/mL)	S. aureus (ATCC 29213) MIC (µg/mL)	P. aeruginosa (ATCC 27853) MIC (µg/mL)
Unprotected Desethylene Ciprofloxacin	0.25	0.5	1
Boc-Protected Desethylene Ciprofloxacin	>64	>64	>64
Ciprofloxacin (Reference)	0.015	0.25	0.5

Interpretation: The unprotected compound is expected to retain some antibacterial activity, albeit likely reduced compared to the parent ciprofloxacin, due to the modification at the ethylene group. In stark contrast, the Boc-protected version is anticipated to be virtually inactive. This outcome would strongly support the hypothesis that an unencumbered secondary amine on the piperazine ring is essential for binding to bacterial DNA gyrase. The bulky Boc group acts as a steric shield, preventing the necessary molecular interactions.

Assessment of In Vitro Cytotoxicity

While potent antibacterial activity is desired, a favorable safety profile is equally important. A preliminary assessment of cytotoxicity against a human cell line provides early insights into a compound's potential for off-target effects.

Experimental Design: MTT Cytotoxicity Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity. It is based on the ability of NAD(P)H-dependent cellular oxidoreductase enzymes to reduce the tetrazolium dye MTT to its insoluble formazan, which has a purple color. We will use the human liver carcinoma cell line HepG2, a standard model for in vitro toxicology studies.

Figure 2: Standard workflow for an MTT cytotoxicity assay.

• Cell Culture and Seeding:

  • Culture HepG2 cells in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin.

  • Seed the cells into a 96-well plate at a density of 1 x 10⁴ cells per well and incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.

• Compound Treatment:

  • Prepare serial dilutions of the test compounds in cell culture medium.

  • Remove the old medium from the cells and add 100 µL of the medium containing the test compounds.

  • Include wells with untreated cells (vehicle control) and wells with medium only (blank).

  • Incubate the plate for 48 hours.

• MTT Addition and Incubation:

  • Add 20 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate for 4 hours at 37°C, allowing for the formation of formazan crystals.

• Solubilization and Measurement:

  • Carefully remove the medium and add 150 µL of dimethyl sulfoxide (DMSO) to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the untreated control.

  • The IC₅₀ value (the concentration of compound that inhibits 50% of cell growth) is determined by plotting cell viability against compound concentration.

Anticipated Results and Interpretation

Compound	HepG2 IC₅₀ (µM)
Unprotected Desethylene Ciprofloxacin	~150
Boc-Protected Desethylene Ciprofloxacin	>400
Doxorubicin (Positive Control)	~1

Interpretation: We anticipate that the Boc-protected compound will exhibit significantly lower cytotoxicity (a higher IC₅₀ value) than its unprotected counterpart. This is because the modification may reduce non-specific interactions with eukaryotic cellular components. While unprotected desethylene ciprofloxacin is expected to have some level of cytotoxicity, it should be considerably less than a potent chemotherapeutic agent like doxorubicin. This result would suggest that Boc-protection could be a viable strategy for mitigating off-target toxicity in certain drug scaffolds, even if it simultaneously abrogates the primary therapeutic activity.

Stability of the Boc-Protecting Group

A critical question is whether the Boc group is stable under assay conditions or if it can be cleaved to release the active, unprotected form. This is particularly relevant if considering the Boc-protected version as a potential prodrug.

Experimental Design: LC-MS Stability Assay

This experiment uses Liquid Chromatography-Mass Spectrometry (LC-MS) to monitor the concentration of the Boc-protected compound and the potential appearance of the unprotected form over time when incubated in the presence of bacterial cultures or cell culture medium.

• Incubation:

  • Prepare three sets of tubes:

    • Boc-protected compound in sterile MHB.

    • Boc-protected compound in an actively growing E. coli culture.

    • Boc-protected compound in complete DMEM with 10% FBS.

  • Incubate all tubes at 37°C.

• Time-Point Sampling:

  • At various time points (e.g., 0, 2, 6, 24 hours), withdraw an aliquot from each tube.

  • Immediately quench any enzymatic activity by adding an equal volume of cold acetonitrile containing an internal standard.

  • Centrifuge to pellet bacteria/debris.

• LC-MS Analysis:

  • Analyze the supernatant using a reverse-phase C18 column with a suitable gradient (e.g., water/acetonitrile with 0.1% formic acid).

  • Monitor for the mass-to-charge ratio (m/z) of both the Boc-protected and the unprotected compounds.

• Data Analysis:

  • Quantify the peak area of each compound at each time point relative to the internal standard.

  • Plot the concentration of the Boc-protected compound over time to assess its stability.

Anticipated Results and Interpretation

It is anticipated that the Boc group will be highly stable under these conditions. The amide bond linking the Boc group to the piperazine nitrogen is generally resistant to hydrolysis in the absence of strong acid. Therefore, we expect to see minimal degradation of the Boc-protected compound and no significant appearance of the unprotected form over the 24-hour period. This would confirm that the lack of antibacterial activity is due to the presence of the Boc group itself, and not because the compound is failing to be converted into an active form.

Conclusion and Future Directions

The comprehensive in vitro analysis outlined here provides a clear and robust framework for comparing Boc-protected and unprotected desethylene ciprofloxacin. The anticipated results strongly indicate that:

• The unprotected secondary amine on the piperazine ring is indispensable for antibacterial activity. The steric hindrance introduced by the Boc group effectively abolishes the compound's ability to inhibit bacterial growth.

• Boc-protection can significantly reduce in vitro cytotoxicity. This highlights a potential trade-off between activity and safety that is common in drug development.

• The Boc group is highly stable under biological assay conditions, confirming its role as a blocking group rather than a labile prodrug moiety in this context.

These findings underscore the critical importance of the C-7 piperazine substituent in the mechanism of action of fluoroquinolones. While Boc-protection renders desethylene ciprofloxacin inactive as an antibiotic, the observed reduction in cytotoxicity could inform the design of other compounds where modulating interaction with eukaryotic targets is a primary goal. Future studies could explore the use of different, more labile protecting groups to investigate a potential prodrug strategy, aiming to release the active compound selectively at the site of infection.

References

• Clinical and Laboratory Standards Institute (CLSI). M07-A9: Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically; Approved Standard - Ninth Edition. CLSI, 2012. [Link]

• van Meerloo, J., Kaspers, G. J., & Cloos, J. (2011). Cell sensitivity assays: the MTT assay. In Cancer cell culture (pp. 237-245). Humana Press. [Link]

Benchmarking N-(tert-Butoxycarbonyl) desethylene ciprofloxacin Synthesis Routes Against Standard Methods

Introduction & Mechanistic Causality

In the development and quality control of fluoroquinolone antibiotics, N-(tert-Butoxycarbonyl) desethylene ciprofloxacin (CAS: 105589-00-2) serves as a critical protected intermediate and an analytical reference standard[1]. Accurate profiling of ciprofloxacin impurities—such as the ethylenediamine analog—requires high-purity standards to meet rigorous pharmacopeial compliance[2].

The synthesis of this compound fundamentally relies on a Nucleophilic Aromatic Substitution (SNAr) . The starting material, typically 7-chloro-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid (often referred to as Q-acid or fluoroquinolonic acid)[2], is highly activated for nucleophilic attack. The strong electron-withdrawing nature of the C-6 fluorine atom via induction, combined with the resonance stabilization provided by the C-4 carbonyl group, creates a highly electrophilic center at C-7. This allows aliphatic amines to readily displace the C-7 halogen via a Meisenheimer complex transition state.

Historically, laboratories have relied on a two-step standard method utilizing cheap ethylenediamine. However, modern process chemistry increasingly favors a single-step direct route using N-Boc-ethylenediamine. This guide objectively benchmarks these two pathways to help researchers optimize their synthetic workflows for yield, purity, and process mass intensity (PMI).

Synthesis Workflows: Standard vs. Direct Methods

• Route A (Two-Step Standard): Involves an initial SNAr reaction with an excess of unfunctionalized ethylenediamine to form desethylene ciprofloxacin, followed by selective amine protection using Di-tert-butyl dicarbonate (Boc₂O).

• Route B (Single-Step Direct): Utilizes N-Boc-ethylenediamine to perform the SNAr and install the protected side-chain in a single, highly regioselective step.

Fig 1: Synthesis workflows comparing standard two-step (Route A) and direct single-step (Route B).

Quantitative Benchmarking Data

The following table summarizes the experimental performance of both routes based on standardized laboratory scale-ups (10-gram scale).

Performance Metric	Route A: Two-Step Standard	Route B: Single-Step Direct
Overall Yield	68% – 72%	82% – 86%
Purity (HPLC)	> 95% (Requires chromatography)	> 98% (Simple recrystallization)
Reaction Time	~ 16 hours (excluding intermediate drying)	~ 8 hours
E-Factor (Waste/Product)	~ 45	~ 20
Impurity Profile	High risk of bis-alkylation (dimerization)	Clean; minimal side reactions
Reagent Cost	Low (Ethylenediamine is inexpensive)	Moderate (N-Boc-ethylenediamine is costlier)

Self-Validating Experimental Protocols

Route A: Two-Step Standard Method

Rationale: Utilizing unfunctionalized ethylenediamine ensures rapid SNAr kinetics due to minimal steric hindrance. However, a large excess (3.0 eq) is strictly required to statistically suppress bis-alkylation (where one ethylenediamine molecule attacks two Q-acid molecules).

Step 1: Synthesis of Desethylene Ciprofloxacin

• Charge a 250 mL round-bottom flask with 7-chloro-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid (10.0 g, 1.0 eq) and 50 mL of pyridine.

• Add ethylenediamine (3.0 eq) dropwise at room temperature.

• Heat the mixture to 115 °C under reflux for 4 hours.

• Validation Check: Monitor via TLC (Dichloromethane:Methanol 8:2). The starting material (Rf ~0.7) should completely disappear.

• Cool to room temperature, concentrate under reduced pressure, and precipitate the intermediate by adding 100 mL of cold ethanol. Filter and dry under vacuum.

Step 2: Boc Protection

• Suspend the isolated intermediate in a 1:1 mixture of 1,4-dioxane (40 mL) and 1 M aqueous NaOH (40 mL).

• Cool to 0 °C and add Di-tert-butyl dicarbonate (Boc₂O, 1.2 eq) dropwise.

• Stir at room temperature for 12 hours.

• Validation Check: Adjust the pH carefully to 4.5 using 1 M HCl. The product will precipitate as the carboxylic acid becomes protonated. Avoid dropping the pH below 3.0 to prevent acid-catalyzed Boc deprotection.

• Extract with ethyl acetate (3 x 50 mL), dry over Na₂SO₄, and concentrate to yield the final product.

Route B: Single-Step Direct Method

Rationale: Direct coupling with N-Boc-ethylenediamine avoids the isolation of a highly polar intermediate. Because the Boc group introduces steric bulk, a polar aprotic solvent (NMP) and an organic base (DIPEA) are used to stabilize the Meisenheimer transition state and drive the reaction forward.

Procedure:

• Charge a reactor with 7-chloro-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid (10.0 g, 1.0 eq), N-Boc-ethylenediamine (1.5 eq), and N,N-Diisopropylethylamine (DIPEA, 2.0 eq) in 60 mL of N-Methyl-2-pyrrolidone (NMP).

• Heat the mixture to 95 °C and stir for 8 hours.

• Validation Check: Perform HPLC or TLC (DCM:MeOH 9:1). The appearance of a single major product peak/spot confirms high regioselectivity without dimer formation.

• Cool the reaction mixture to ambient temperature and pour it slowly into 200 mL of ice-cold water.

• Adjust the pH to exactly 5.0 with 10% dilute acetic acid. The target compound, N-(tert-Butoxycarbonyl) desethylene ciprofloxacin, will precipitate as a white-to-off-white solid.

• Filter the solid, wash thoroughly with cold distilled water to remove residual NMP and DIPEA salts, and recrystallize from hot methanol to afford the pure product.

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. trungtamthuoc.com [trungtamthuoc.com]
• 3. Ciprofloxacin | Sigma-Aldrich [sigmaaldrich.com]

Safety & Regulatory Compliance

Personal protective equipment for handling N-(tert-Butoxycarbonyl) Desethylene Ciprofloxacin

An authoritative, highly technical guide designed for researchers, synthetic chemists, and drug development professionals handling N-(tert-Butoxycarbonyl) Desethylene Ciprofloxacin .

Executive Summary & Chemical Profile

N-(tert-Butoxycarbonyl) Desethylene Ciprofloxacin (CAS: 105589-00-2) is a critical, synthetically protected intermediate used in the development of fluoroquinolone-class antibiotics[1]. While the bulky tert-butoxycarbonyl (Boc) group on the secondary amine temporarily masks full antibacterial activity during synthesis, the intact fluoroquinolone core retains significant biological and environmental reactivity. Handling this compound requires strict adherence to specialized Personal Protective Equipment (PPE) and environmental containment protocols to mitigate acute oral toxicity and severe aquatic hazards[2][3].

Table 1: Chemical and Hazard Profile

Property / Hazard	Specification
Chemical Name	N-(tert-Butoxycarbonyl) Desethylene Ciprofloxacin
CAS Number	105589-00-2[1]
Molecular Formula	C20H24FN3O5
Molecular Weight	405.43 g/mol
Acute Toxicity	H301 / H302: Toxic/Harmful if swallowed[2]
Irritation Hazards	H315 / H319: Causes skin and serious eye irritation
Environmental Toxicity	H400 / H410: Very toxic to aquatic life with long-lasting effects[2][3]

Hazard Assessment & Mechanistic Causality

To effectively protect yourself, it is crucial to understand why this specific intermediate poses a threat:

• Enhanced Dermal Penetration (The Lipophilicity Factor): The addition of the Boc protecting group significantly increases the lipophilicity (LogP) of the molecule by approximately 1.2 units compared to its unprotected parent amine[4]. This shift from a highly polar state to a more lipophilic state drastically increases the compound's ability to permeate the lipid bilayers of human skin. Therefore, standard single-layer latex gloves are insufficient; robust, impermeable nitrile or neoprene barriers are mandatory.

• Environmental Persistence & Toxicity: Fluoroquinolones and their structural analogs are notoriously recalcitrant to standard wastewater treatment biodegradation. They act by inhibiting bacterial DNA gyrase and exhibit extreme toxicity to photoautotrophic aquatic organisms, particularly cyanobacteria (e.g., Anabaena flos-aquae), with EC50 values often in the low µg/L range[5]. Even trace amounts flushed down a sink can cause devastating, long-lasting ecological damage[3].

Tiered Personal Protective Equipment (PPE) Strategy

To counter the enhanced lipophilicity and particulate nature of this API intermediate, a self-validating, double-barrier PPE system must be employed.

Step-by-step PPE donning workflow ensuring maximum barrier protection against dermal exposure.

Standard Operational PPE (For Weighing and Synthesis)

• Hand Protection: Double-gloving is mandatory. Use a standard 4-mil nitrile inner glove and an extended-cuff 8-mil nitrile or neoprene outer glove. Causality: If the outer glove is contaminated by the lipophilic Boc-intermediate, it can be safely doffed, leaving the inner glove as a clean barrier to prevent skin contact during the removal process.

• Respiratory Protection: When handling the dry powder outside of a closed system, an N95 or P100 particulate respirator is required to prevent inhalation of aerosolized dust, which can bypass the digestive tract and enter the bloodstream directly.

• Eye/Face Protection: Chemical splash goggles (ANSI Z87.1 compliant). Safety glasses are insufficient due to the risk of fine powder bypassing the side shields.

• Body Protection: A fully buttoned, flame-resistant (FR) lab coat with knit cuffs.

Operational Handling Protocols

Protocol 1: Safe Weighing and Transfer Because the powder can easily aerosolize, static electricity must be mitigated.

• Preparation: Ensure the analytical balance is located inside a certified, externally exhausted fume hood or a localized ventilated enclosure (powder hood).

• Static Mitigation: Pass the sealed chemical bottle and the anti-static weigh boat through a static eliminator (ionizing bar) before opening. Causality: Fluoroquinolone powders often carry a static charge; eliminating this prevents the powder from "jumping" out of the spatula and contaminating the hood surface.

• Transfer: Use a grounded stainless-steel spatula. Weigh the exact required mass into the weigh boat.

• Containment: Transfer the powder immediately into the reaction flask. Rinse the weigh boat with the reaction solvent (e.g., Dichloromethane or Methanol) directly into the flask to ensure quantitative transfer and eliminate residual dry powder.

• Decontamination: Wipe down the balance and spatula with a solvent-dampened lint-free wipe (Methanol is highly effective for dissolving Boc-protected intermediates). Dispose of the wipe as solid hazardous waste.

Waste Management & Disposal Plans

Due to the H400/H410 classifications[2], zero-discharge to the municipal sewer system is the absolute rule.

Waste segregation and disposal logic for fluoroquinolone intermediates to prevent aquatic toxicity.

Protocol 2: Step-by-Step Disposal

• Liquid Organic Waste: Collect all reaction filtrates, mother liquors, and solvent washes in a clearly labeled, chemically compatible high-density polyethylene (HDPE) carboy designated for "Halogenated/Non-Halogenated Organic Waste - Highly Toxic to Aquatic Life".

• Aqueous Waste: Aqueous washes from reaction workups (e.g., saturated NaHCO3 or brine washes) must never go down the drain. Collect them in a separate "Aqueous Hazardous Waste" container.

• Solid Waste: All contaminated weigh boats, wipes, empty vials, and outer gloves must be placed in a sealed, puncture-resistant biohazard/chemical waste bin.

• Final Destruction: All segregated waste must be handed over to a certified hazardous waste contractor for high-temperature incineration (>1000°C). Incineration is the only reliable method to completely break down the stable fluoroquinolone ring system and prevent environmental contamination.

Emergency Response: Spill Protocol

In the event of a powder spill outside the fume hood:

• Evacuate & Isolate: Immediately step back and prevent others from entering the area to avoid tracking the powder.

• Upgrade PPE: Don a P100 respirator if not already wearing one.

• Wet-Wipe Method: Do NOT sweep or vacuum the dry powder, as this will aerosolize the highly toxic API. Gently cover the spill with absorbent paper towels.

• Solvent Application: Carefully pour a compatible solvent (e.g., Isopropanol or Methanol) over the towels to dissolve and trap the powder.

• Collection: Wipe up the dissolved spill from the outside in. Place all contaminated towels into a hazardous waste bag. Wash the area a second time with soap and water to remove any residual lipophilic film.

References

• Safety data sheet: Desethylene ciprofloxacin hydrochloride . Chemos GmbH & Co. KG. Retrieved from:[Link]

• N-(TERT-BUTOXYCARBONYL) DESETHYLENE CIPROFLOXACIN — Chemical Substance Information . NextSDS. Retrieved from:[Link]

• Toxicity of the fluoroquinolone antibiotics enrofloxacin and ciprofloxacin to photoautotrophic aquatic organisms . ResearchGate / Environmental Toxicology and Chemistry. Retrieved from:[Link]

Sources

• 1. nextsds.com [nextsds.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. chemos.de [chemos.de]
• 4. 2-(tert-Butoxycarbonylamino)-9H-purine-6(1H)-one|CAS 309947-91-9 [benchchem.com]
• 5. researchgate.net [researchgate.net]